3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile

Core Science & Biosynthesis

Technical Monograph: Synthesis and Physicochemical Profiling of 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile

Executive Summary

Topic: 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile Class: Secondary Benzylamine / Benzonitrile Scaffold Primary Application: Medicinal Chemistry Intermediate (GPCR Modulators, Calcilytics, Kinase Inhibitors)

This guide provides a comprehensive technical analysis of the design, synthesis, and validation of 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile . This molecule represents a "privileged scaffold" in drug discovery, combining a lipophilic, branched aliphatic amine with a versatile benzonitrile core. The nitrile moiety serves as a critical handle for further diversification (e.g., hydrolysis to amides, reduction to benzylamines, or conversion to tetrazoles), while the bulky sec-butyl group modulates metabolic stability and receptor affinity via the "Magic Methyl" effect.

Structural Analysis & Retrosynthesis

Chemical Identity[1][2][3]

• IUPAC Name: 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile

• Molecular Formula: C

  H N

• Molecular Weight: 202.30 g/mol

• Key Features:

  • Meta-Substitution: The 3-position substitution on the benzene ring often provides superior metabolic stability compared to para-isomers by blocking easy oxidative metabolism.

  • Chiral Center: The 3-methylbutan-2-yl group contains a stereocenter at C2. The synthesis typically requires enantiopure starting materials to avoid racemic mixtures.

  • Lipophilicity: The branched alkyl chain increases logP, facilitating membrane permeability.

Retrosynthetic Strategy

To synthesize this secondary amine with high fidelity and minimize over-alkylation (formation of tertiary amines), Reductive Amination is the superior pathway compared to direct alkylation.

Pathway A (Preferred): Reductive Amination of 3-cyanobenzaldehyde with 3-methylbutan-2-amine. Pathway B (Alternative): Nucleophilic substitution of 3-(bromomethyl)benzonitrile (prone to dialkylation side products).

Figure 1: Retrosynthetic disconnection showing the imine intermediate pathway.

Experimental Protocol: Reductive Amination

Methodology: Modified Abdel-Magid Protocol Objective: Selective mono-alkylation using Sodium Triacetoxyborohydride (STAB).

Reagents & Stoichiometry

Reagent	Equiv.	Role
3-Cyanobenzaldehyde	1.0	Electrophile (Scaffold Core)
3-Methylbutan-2-amine	1.1 - 1.2	Nucleophile (Chiral or Racemic)
NaBH(OAc) (STAB)	1.4 - 1.5	Mild Reducing Agent
Acetic Acid (AcOH)	1.0	Catalyst (Optional, accelerates imine formation)
DCE or DCM	Solvent	1,2-Dichloroethane (Preferred) or Dichloromethane

Step-by-Step Procedure

• Imine Formation:

  • Charge a dry reaction vessel with 3-cyanobenzaldehyde (1.0 eq) and anhydrous 1,2-Dichloroethane (DCE) (0.2 M concentration).

  • Add 3-methylbutan-2-amine (1.1 eq) dropwise.

  • Critical Step: If reaction kinetics are slow, add Acetic Acid (1.0 eq). Stir at Room Temperature (RT) for 30–60 minutes under Nitrogen (

    ).

  • Checkpoint: Monitor by TLC or LCMS to confirm disappearance of aldehyde and formation of imine (often visible as a shift in UV).

• Reduction:

  • Cool the mixture to 0°C (ice bath).

  • Add Sodium Triacetoxyborohydride (STAB) (1.4 eq) portion-wise over 15 minutes. Note: STAB is preferred over NaBH

    because it reduces the imine selectively without reducing the aldehyde or nitrile.

  • Allow the reaction to warm to RT and stir for 4–12 hours.

• Quench & Workup:

  • Quench with saturated aqueous NaHCO

    (slow addition, gas evolution).

  • Extract the aqueous layer with DCM (

    ).

  • Combine organic layers, wash with brine, and dry over anhydrous Na

    SO .

  • Concentrate in vacuo to yield the crude oil.

• Purification:

  • Flash Chromatography: Silica gel; Gradient 0%

    10% Methanol in DCM (with 1% NH OH additive to reduce tailing).

  • Salt Formation (Optional): Dissolve free base in diethyl ether and add 1.0 eq HCl (in dioxane/ether) to precipitate the hydrochloride salt for easier handling.

Analytical Validation (Self-Validating System)

To ensure the integrity of the synthesized compound, the following diagnostic signals must be confirmed.

NMR Diagnostics ( H NMR, 400 MHz, CDCl )

• Aromatic Region (

  7.4 – 7.7 ppm): Look for the characteristic 1,3-substitution pattern (singlet, two doublets, one triplet).

• Benzylic Protons (

  ~3.8 – 3.9 ppm):

  • Racemic: Appears as a singlet or distinct AB system.

  • Enantiopure:[1] May appear as an AB quartet due to the adjacent chiral center rendering the protons diastereotopic.

• Methine CH (

  ~2.5 – 2.7 ppm): The proton on the carbon attached to the nitrogen (part of the butyl chain).

• Methyl Groups (

  0.9 – 1.1 ppm): Distinct doublets corresponding to the isopropyl and the terminal methyl of the butyl chain.

Infrared (IR) Spectroscopy

• Nitrile Stretch: Sharp, distinct band at ~2230 cm

  . This confirms the CN group remained intact during reduction.

• Amine Stretch: Weak N-H stretch around 3300–3400 cm

  .

Chiral HPLC (If using chiral amine)

• Column: Chiralpak AD-H or OD-H.

• Mobile Phase: Hexane:IPA (90:10) + 0.1% Diethylamine.

• Objective: Confirm enantiomeric excess (ee) > 98% if starting from chiral amine.

Reaction Workflow Diagram

The following diagram illustrates the logical flow of the synthesis and the critical decision nodes for purification.

Figure 2: Step-by-step synthetic workflow for the reductive amination process.

Functional Derivatization & Utility

The benzonitrile moiety is not just a passive structural element; it is a "masked" functionality. In drug development, this intermediate can be diverted into three distinct pathways:

• Hydrolysis: Acidic hydrolysis (H

  SO /H O) converts the nitrile to a Primary Amide or Carboxylic Acid .

• Tetrazole Formation: Reaction with Sodium Azide (NaN

  ) creates a bioisostere of a carboxylic acid (common in ARB drugs like Valsartan).

• Reduction: Hydrogenation (Raney Ni) converts the nitrile to a Primary Benzylamine , creating a diamine scaffold.

References

• Abdel-Magid, A. F., et al. (1996).[2][1][3][4][5] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry.

• Maryanoff, C. A., et al. (2004). "Cyclizations of N-Acyliminium Ions." Chemical Reviews. (Context on stereoselective amine synthesis).

• Roughley, S. D., & Jordan, A. M. (2011). "The Medicinal Chemist’s Toolbox: An Analysis of Reactions Used in the Pursuit of Drug Candidates." Journal of Medicinal Chemistry.

• Organic Chemistry Portal. "Reductive Amination: Sodium Triacetoxyborohydride." (Standard Protocol Verification).

Sources

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. ias.ac.in [ias.ac.in]
• 5. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]

"3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile" chemical properties.

An In-Depth Technical Guide to 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile

Executive Summary

This technical guide provides a comprehensive overview of the chemical properties, synthesis, characterization, and potential applications of 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile. This compound incorporates a benzonitrile core, a known pharmacophore in various therapeutic agents, with a secondary amine side chain, offering a versatile scaffold for drug discovery and development. This document is intended for researchers, medicinal chemists, and drug development professionals, offering in-depth scientific insights into its molecular characteristics and practical guidance for its handling and utilization.

Introduction and Molecular Context

3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile is a substituted aromatic compound featuring two key functional groups: a nitrile (-C≡N) group on a benzene ring and a secondary amine. The benzonitrile moiety is a prevalent feature in numerous pharmaceuticals, where the nitrile group can act as a hydrogen bond acceptor, a bioisostere for a carbonyl group, or a key interacting element with enzyme active sites.[1][2] The secondary amine provides a basic center, a site for further functionalization, and potential hydrogen bonding interactions. The combination of these groups on a single molecular scaffold makes it a compound of interest for constructing libraries of potential bioactive molecules.

IUPAC Name: 3-{[(3-methylbutan-2-yl)amino]methyl}benzonitrile[3]

The strategic placement of the aminomethyl group at the meta-position of the benzonitrile ring influences its electronic properties and spatial arrangement, which are critical factors in molecular recognition and binding affinity to biological targets.

Physicochemical and Computed Properties

The fundamental properties of a compound are critical for predicting its behavior in both chemical reactions and biological systems. The data below summarizes the key physicochemical properties of 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile.

Property	Value	Source
CAS Number	1040052-47-8	[3]
Molecular Formula	C₁₃H₁₈N₂	[3]
Molecular Weight	202.30 g/mol	[3]
MDL Number	MFCD11174545	[3]
SMILES Code	N#CC1=CC=CC(CNC(C(C)C)C)=C1	[3]
Topological Polar Surface Area (TPSA)	35.8 Ų	Estimated based on similar structures[4][5]
Hydrogen Bond Donor Count	1	Estimated based on similar structures[4][5]
Hydrogen Bond Acceptor Count	2	Estimated based on similar structures[4][5]
Rotatable Bond Count	4	Estimated based on similar structures[4]

Note: Some properties are estimated based on computational analysis of structurally related compounds due to the limited availability of experimental data for this specific molecule.

Synthesis and Mechanistic Considerations

A robust and common method for synthesizing secondary amines of this type is through reductive amination . This pathway offers high yields and selectivity under relatively mild conditions.

Synthetic Workflow: Reductive Amination

The synthesis involves the reaction of 3-formylbenzonitrile with 3-methylbutan-2-amine to form an intermediate iminium ion, which is then reduced in situ to the target secondary amine.

Caption: Reductive amination workflow for the synthesis of the target compound.

Causality in Experimental Design

• Choice of Reducing Agent: Sodium triacetoxyborohydride (STAB) is the preferred reducing agent for this transformation. Unlike stronger reducing agents like sodium borohydride, STAB is milder and moisture-stable. It selectively reduces the iminium ion intermediate much faster than it reduces the starting aldehyde, thereby minimizing the formation of the corresponding alcohol byproduct. This selectivity is crucial for achieving a clean reaction profile and simplifying purification.

• Solvent and Temperature: Dichloromethane (DCM) or dichloroethane (DCE) are common solvents as they are relatively non-reactive and effectively solubilize the reactants. The reaction is typically run at ambient temperature, which is sufficient for both iminium ion formation and reduction, avoiding the need for heating or cooling and preventing potential side reactions.

Step-by-Step Experimental Protocol

• Reaction Setup: To a round-bottom flask charged with a magnetic stir bar, add 3-formylbenzonitrile (1.0 eq) and dichloromethane (DCM, ~0.2 M).

• Amine Addition: Add 3-methylbutan-2-amine (1.1 eq) to the solution and stir the mixture at room temperature for 30 minutes to facilitate the formation of the iminium ion intermediate.

• Reductant Addition: Carefully add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise to the stirring mixture. The portion-wise addition helps to control any potential exotherm.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting aldehyde is consumed.

• Workup: Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir vigorously for 20 minutes.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice more with DCM.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel to yield the pure 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile.

Spectroscopic Characterization Profile

Confirming the structure of the synthesized compound is a critical, self-validating step. The following are the expected spectral characteristics:

• Infrared (IR) Spectroscopy:

  • A sharp, medium-intensity absorption peak around 2225-2235 cm⁻¹ , characteristic of the C≡N (nitrile) stretch.

  • A peak in the range of 3300-3400 cm⁻¹ (N-H stretch, secondary amine), which may be weak.

  • C-H stretching peaks for aromatic (~3000-3100 cm⁻¹) and aliphatic (~2850-2960 cm⁻¹) protons.

• ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Aromatic Protons: Signals in the ~7.4-7.8 ppm region, exhibiting splitting patterns consistent with a 1,3-disubstituted benzene ring.

  • Benzylic Protons (-CH₂-): A singlet or AB quartet around ~3.8-4.0 ppm.

  • Amine Proton (-NH-): A broad singlet, the chemical shift of which can vary depending on concentration and solvent.

  • 3-Methylbutan-2-yl Protons: A complex set of signals in the aliphatic region (~0.8-3.0 ppm), including doublets for the terminal methyl groups and multiplets for the CH and CH₂ protons.

• ¹³C NMR Spectroscopy:

  • Nitrile Carbon (-C≡N): A signal around ~118-120 ppm.

  • Aromatic Carbons: Multiple signals between ~128-140 ppm.

  • Benzylic Carbon (-CH₂-): A signal around ~50-55 ppm.

  • Aliphatic Carbons: Signals in the upfield region (~10-60 ppm).

• Mass Spectrometry (MS):

  • The molecular ion peak (M⁺) corresponding to the molecular weight of 202.30. High-resolution mass spectrometry (HRMS) would confirm the elemental composition of C₁₃H₁₈N₂.

Reactivity, Potential Applications, and Logical Derivatization

The dual functionality of this molecule provides distinct handles for chemical modification, making it a valuable building block in medicinal chemistry.

Core Reactivity

• Secondary Amine: The nitrogen atom is nucleophilic and can be readily acylated, sulfonated, or undergo further alkylation to form tertiary amines.[6] This allows for the systematic exploration of the structure-activity relationship (SAR) by introducing a variety of substituents.

• Nitrile Group: The nitrile is relatively stable but can be a precursor to other functional groups. It can be:

  • Hydrolyzed to a carboxylic acid or an amide under acidic or basic conditions.

  • Reduced to a primary amine (e.g., using H₂/catalyst or LiAlH₄), yielding a diamine derivative.

  • Act as a key binding element in enzyme inhibition, often mimicking a carbonyl oxygen.[1]

Potential in Drug Discovery

Benzonitrile derivatives are integral to many approved drugs. For instance, Letrozole, an aromatase inhibitor, utilizes the nitrile group for critical interactions within the enzyme's active site. The structural motif present in 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile could be explored in several therapeutic areas:

• Enzyme Inhibitors: As a scaffold for inhibitors of kinases, proteases, or other enzymes where a hydrogen bond accepting nitrile and a basic amine are favorable for binding.

• Receptor Modulators: The aromatic ring and flexible side chain could be optimized for interaction with G-protein coupled receptors (GPCRs) or nuclear receptors.

• Fragment-Based Drug Design: It can serve as a starting point or fragment for building more complex molecules with desired pharmacological profiles.

Logical Derivatization for Lead Optimization

The diagram below illustrates potential pathways for chemical modification to explore the chemical space around this scaffold.

Caption: Potential derivatization pathways for lead optimization.

Safety and Handling

As with any laboratory chemical, proper safety protocols must be followed. While a specific safety data sheet (SDS) for this compound is not widely available, guidelines can be established based on structurally related aminobenzonitriles and secondary amines.

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.[7][8]

• Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any potential vapors or aerosols.[9] Avoid contact with skin and eyes.[7][9]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[8][9] Keep away from strong oxidizing agents and strong acids.

• Spill Response: In case of a spill, absorb with an inert material (e.g., sand, vermiculite) and place in a suitable container for disposal.[10] Ensure the area is well-ventilated.

• Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

References

• Journal of the Chemical Society, Perkin Transactions 2. Reactivity of 1,3-dipoles in aqueous solution. Part 1. Stereospecific formation of Z-amidoximes in the reaction of benzonitrile oxides with amines. RSC Publishing. [Link]

• PubChem. 3-Chloro-4-(3-methylbutan-2-ylamino)benzonitrile. National Center for Biotechnology Information. [Link]

• Michigan State University Department of Chemistry. Amine Reactivity. [Link]

• Fleming, F. F., et al. (2010). Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. Journal of Medicinal Chemistry, 53(22), 7902–7917. [Link]

• Wang, J., et al. (2024). Precise recognition of benzonitrile derivatives with supramolecular macrocycle of phosphorylated cavitand by co-crystallization method. Communications Chemistry, 7(1), 136. [Link]

• PubChem. 2-(2-Methylbutan-2-ylamino)benzonitrile. National Center for Biotechnology Information. [Link]

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• 1. Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Precise recognition of benzonitrile derivatives with supramolecular macrocycle of phosphorylated cavitand by co-crystallization method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1040052-47-8|3-{[(3-methylbutan-2-yl)amino]methyl}benzonitrile|BLD Pharm [bldpharm.com]
• 4. 3-Chloro-4-(3-methylbutan-2-ylamino)benzonitrile | C12H15ClN2 | CID 55180669 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-(2-Methylbutan-2-ylamino)benzonitrile | C12H16N2 | CID 28601089 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Application Note: Chemoselective Synthesis of 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile

Abstract

This application note details the optimized protocol for synthesizing 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile via direct reductive amination. Unlike traditional alkylation methods that risk over-alkylation, or harsh reduction methods that compromise the nitrile moiety, this protocol utilizes Sodium Triacetoxyborohydride (STAB) . This reagent system ensures high chemoselectivity, preserving the cyano group while efficiently coupling 3-cyanobenzaldehyde with 3-methylbutan-2-amine. The guide includes a self-validating "Acid-Base Swing" workup procedure to ensure high purity without immediate chromatographic intervention.

Strategic Analysis & Causality

Retrosynthetic Logic

The target molecule contains a secondary amine connecting a benzonitrile core and a branched alkyl chain.

• Bond Formed: C–N bond between the benzylic carbon and the secondary amine nitrogen.

• Precursors: 3-Cyanobenzaldehyde (Electrophile) and 3-Methylbutan-2-amine (Nucleophile).

Why Sodium Triacetoxyborohydride (STAB)?

The choice of reducing agent is the critical control point in this synthesis.

• Chemoselectivity: Standard reducing agents like Sodium Borohydride (

  ) are often too aggressive, potentially reducing the aldehyde to an alcohol before the imine forms, or reducing the nitrile group to a primary amine. STAB is sterically crowded and electron-deficient, making it less reactive toward carbonyls but highly reactive toward iminium ions.

• Nitrile Tolerance: Literature confirms that STAB does not reduce nitrile groups at room temperature, preserving the 3-cyano motif essential for the target structure [1].

• One-Pot Efficiency: STAB allows for "Direct Reductive Amination," where the amine and aldehyde are mixed with the reducing agent simultaneously (or sequentially in the same vessel), as the reagent reacts negligible with the aldehyde compared to the imine intermediate [2].

Reaction Pathway Visualization

The following diagram illustrates the reaction progression and the specific selectivity of the STAB reagent.

Figure 1: Reaction pathway demonstrating the condensation of aldehyde and amine followed by selective hydride transfer to the iminium species.[1]

Materials & Reagents

Safety Note: 3-Cyanobenzaldehyde is a nitrile derivative; while not free cyanide, it should be treated with care. STAB releases acetic acid upon reaction and hydrogen gas if quenched improperly. Work in a fume hood.

Reagent	MW ( g/mol )	Equiv.[2][3][4]	Role
3-Cyanobenzaldehyde	131.13	1.0	Limiting Reagent
3-Methylbutan-2-amine	87.16	1.1	Amine Source
Sodium Triacetoxyborohydride (STAB)	211.94	1.4	Selective Reductant
Acetic Acid (AcOH)	60.05	1.0	Catalyst (Optional*)
1,2-Dichloroethane (DCE)	98.96	Solvent	Reaction Medium

*Note: AcOH promotes imine formation but is often unnecessary for reactive aldehydes like benzaldehydes. It is included here to ensure full conversion if the amine is sterically hindered.

Experimental Protocol

Step 1: Imine Formation[5][6][7]

• Setup: Flame-dry a 2-neck round-bottom flask (RBF) equipped with a magnetic stir bar and nitrogen inlet.

• Solvation: Dissolve 3-Cyanobenzaldehyde (1.0 equiv) in anhydrous DCE (concentration ~0.2 M).

• Amine Addition: Add 3-Methylbutan-2-amine (1.1 equiv) dropwise to the stirring solution.

• Catalysis: Add Acetic Acid (1.0 equiv).

• Equilibration: Stir at room temperature (RT) for 30–60 minutes.

  • Observation: The solution may become slightly warm or change color (often yellowing), indicating imine formation.

Step 2: Selective Reduction

• Reduction: Cool the mixture slightly (0°C) if working on >5g scale to manage exotherm. Add STAB (1.4 equiv) in 3 portions over 15 minutes.

• Reaction: Remove cooling bath and stir at RT for 4–16 hours.

• Monitoring: Monitor by TLC (System: 20% EtOAc in Hexanes) or LC-MS.

  • Target: Disappearance of aldehyde spot. Appearance of a more polar, basic spot (stains with Ninhydrin or Dragendorff).

Step 3: Quenching

• Quench: Carefully add saturated aqueous NaHCO₃ (sodium bicarbonate) to the reaction mixture. Stir vigorously for 20 minutes until gas evolution (CO₂) ceases.

Workup & Purification: The "Acid-Base Swing"

This specific workup exploits the basicity of the product to separate it from non-basic impurities (unreacted aldehyde) without chromatography.

Figure 2: The "Acid-Base Swing" purification logic. By protonating the amine, it moves to the aqueous phase, leaving neutral impurities behind. Basifying returns it to the organic phase.

Detailed Workup Steps:

• Phase Separation: Transfer quenched mixture to a separatory funnel. Separate layers.

• Acid Extraction (Critical): Extract the organic layer with 1M HCl (3x).

  • Chemistry: The target amine becomes the hydrochloride salt (

    ) and moves to the aqueous layer. Unreacted aldehyde and non-basic byproducts remain in the organic layer.

• Organic Wash: Combine acidic aqueous extracts and wash once with fresh DCM (discard organic).

• Basification: Cool the acidic aqueous layer in an ice bath. Slowly add 2M NaOH until pH > 12.

  • Observation: The solution will turn cloudy/milky as the free amine precipitates or oils out.

• Final Extraction: Extract the basic aqueous mixture with DCM (3x).

• Drying: Dry combined organic layers over anhydrous

  , filter, and concentrate in vacuo.

Validation & Quality Control

Expected Analytical Data

• 1H NMR (CDCl3):

  • Aromatic: ~7.4–7.7 ppm (4H, m, Benzene ring).

  • Benzylic: ~3.8 ppm (2H, s,

    ).

  • Methine: ~2.5 ppm (1H, m,

    ).

  • Alkyl: 0.8–1.0 ppm (Multiplets for isopropyl/methyl groups).

• Mass Spectrometry (ESI+):

  • Expected

    : 217.17 m/z.

• IR Spectroscopy:

  • Nitrile stretch (-CN): Distinct sharp peak at ~2230 cm⁻¹.

  • Amine stretch (-NH): Weak band ~3300–3400 cm⁻¹.

Troubleshooting

• Low Yield: Ensure the "Acid-Base Swing" pH adjustments are extreme enough (pH < 2 for acid wash, pH > 12 for basification). Intermediate pH may result in partial partition.

• Over-alkylation (Tertiary Amine): Rare with STAB and secondary alkyl amines, but if observed, ensure the aldehyde is not in large excess.

• Nitrile Hydrolysis: Avoid heating the acidic wash step.[5] Keep the acid extraction brief and cold.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[3][6][7] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][3][4][6][8][9] Studies on Direct and Indirect Reductive Amination Procedures.[1][6] The Journal of Organic Chemistry, 61(11), 3849–3862.

• Common Organic Chemistry. (n.d.).[10] Reductive Amination - Common Conditions: NaHB(OAc)3.

• Frontier, A. (n.d.).[11] Workup for Removing Amines. Not Voodoo - University of Rochester.

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• 2. rsc.org [rsc.org]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. Chemistry Teaching Labs - Chemically-active extraction [chemtl.york.ac.uk]
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• 11. Workup [chem.rochester.edu]

Technical Guide: 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile as a CaSR Research Tool

Executive Summary & Mechanism of Action

Compound Identity: 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile Classification: Small-molecule Calcilytic (Putative) / CaSR Negative Allosteric Modulator (NAM) Target: Calcium-Sensing Receptor (CaSR)[1][2]

Overview

This compound represents a simplified pharmacophore of the amino-methyl-benzonitrile class of calcilytics (e.g., related to the NPS-2143 and Ronacaleret series). Unlike orthosteric agonists (calcium) or positive allosteric modulators (calcimimetics like cinacalcet), this molecule functions as a Negative Allosteric Modulator (NAM) .

It is utilized as a chemical probe to investigate the transmembrane domain (TMD) binding requirements of the CaSR. By binding to the allosteric site within the TMD, it stabilizes the receptor in an inactive conformation, thereby shifting the calcium concentration-response curve to the right and inhibiting intracellular calcium mobilization and downstream signaling (Gq/G11 pathways).

Primary Research Applications

• Parathyroid Hormone (PTH) Stimulation: Inducing transient PTH release in ex vivo parathyroid models to study anabolic bone windows.

• Hypocalcemia Modeling: Mimicking Familial Hypocalciuric Hypercalcemia (FHH) phenotypes in cellular models.

• Pharmacophore Mapping: Serving as a low-molecular-weight fragment to define the minimal binding residues in the CaSR TMD.

Mechanism of Action (Signaling Pathway)

The following diagram illustrates the pathway by which the compound antagonizes the CaSR, preventing the Gq-mediated release of intracellular calcium.

Figure 1: Mechanism of Action. The compound acts as a NAM, binding to the TMD of the CaSR to block the conformational change induced by extracellular calcium, thereby preventing downstream IP3-mediated calcium release.

Physicochemical Properties & Preparation

Before initiating biological assays, the compound must be solubilized correctly to prevent precipitation, which is a common cause of false negatives in FLIPR assays.

Property	Data / Recommendation
Molecular Formula	C₁₃H₁₈N₂
Molecular Weight	~202.30 g/mol
Solubility	Hydrophobic. Soluble in DMSO (>10 mM). Poor aqueous solubility.
Stock Preparation	Dissolve in 100% DMSO to create a 10 mM Master Stock .
Storage	Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.
Working Buffer	HBSS (Hank's Balanced Salt Solution) + 20 mM HEPES.
Vehicle Limit	Final DMSO concentration in assay should be ≤ 0.1% to avoid cytotoxicity.

Protocol A: In Vitro CaSR Antagonist Assay (FLIPR)

Objective: To quantify the IC50 of the compound by measuring its ability to inhibit Calcium-induced intracellular Ca²⁺ mobilization in HEK293 cells stably expressing human CaSR (HEK-CaSR).

Materials

• Cell Line: HEK293-CaSR (stable transfectants).

• Reagents: Fluo-4 AM (calcium dye), Probenecid (anion transport inhibitor).

• Assay Buffer: HBSS containing Ca²⁺ and Mg²⁺, 20 mM HEPES, 0.1% BSA (fatty acid-free).

• Instrumentation: FLIPR Tetra or FlexStation 3 (Molecular Devices).

Step-by-Step Workflow

• Cell Seeding (Day -1):

  • Harvest HEK-CaSR cells using Accutase (avoid Trypsin to preserve receptor integrity).

  • Plate 50,000 cells/well in a black-walled, clear-bottom 96-well poly-D-lysine coated plate.

  • Incubate overnight at 37°C, 5% CO₂.

• Dye Loading (Day 0):

  • Prepare Loading Buffer: HBSS + 4 µM Fluo-4 AM + 2.5 mM Probenecid.

  • Note: Probenecid is critical to prevent the extrusion of the dye by organic anion transporters.

  • Remove culture media and add 100 µL Loading Buffer per well.

  • Incubate for 60 minutes at 37°C.

• Compound Preparation:

  • Prepare a serial dilution of 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile in Assay Buffer (0.1% DMSO final).

  • Range: 1 nM to 10 µM (8-point dose response).

• Baseline & Antagonist Addition (Read 1):

  • Transfer plate to FLIPR.

  • Record baseline fluorescence (Excitation 488 nm / Emission 525 nm) for 10 seconds.

  • Inject 20 µL of test compound (5x concentration).

  • Monitor fluorescence for 10 minutes. Note: Calcilytics alone should not induce a signal; if they do, check for agonist activity.

• Agonist Challenge (Read 2):

  • Inject 20 µL of Calcium Chloride (CaCl₂) solution.

  • Target Concentration: Use the EC80 concentration of Calcium determined from a prior agonist curve (typically 2.5 - 3.5 mM extracellular Ca²⁺).

  • Monitor fluorescence peak for 3 minutes.

• Data Analysis:

  • Calculate the Max-Min fluorescence units (RFU) for the agonist phase.

  • Normalize data: Vehicle control (DMSO + Ca²⁺) = 0% Inhibition; No Ca²⁺ control = 100% Inhibition.

  • Fit data to a 4-parameter logistic equation to determine IC50 .

Figure 2: FLIPR Assay Workflow. Sequential addition of the antagonist followed by the calcium agonist allows for the calculation of IC50 based on signal suppression.

Protocol B: Ex Vivo Parathyroid Hormone (PTH) Secretion

Objective: To validate the compound's functional efficacy in native tissue by measuring the stimulation of PTH secretion (the "Calcilytic Effect").

Rationale

CaSR activation suppresses PTH.[3] Therefore, a CaSR antagonist should mimic hypocalcemia and stimulate PTH secretion even in the presence of normal calcium levels.[4]

Methodology

• Tissue Isolation:

  • Isolate bovine or murine parathyroid glands immediately post-mortem.

  • Mince tissue into 1 mm³ fragments or digest with collagenase (1 mg/mL) to generate parathyroid cell clusters.

• Equilibration:

  • Incubate cells in DMEM/F12 containing 0.5 mM CaCl₂ (low calcium) for 1 hour to establish a baseline.

• Treatment:

  • Transfer cells to media containing 1.5 mM CaCl₂ (physiologic calcium, which normally suppresses PTH).

  • Add 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile at varying concentrations (e.g., 1 µM, 10 µM).

  • Include NPS-2143 (1 µM) as a positive control.

  • Incubate for 2 to 4 hours at 37°C.

• Analysis:

  • Collect supernatant.[3]

  • Quantify PTH using a species-specific Intact PTH ELISA kit.

• Interpretation:

  • Positive Result: A dose-dependent increase in PTH secretion compared to the vehicle control (1.5 mM Ca²⁺ alone). This confirms the compound is effectively blinding the parathyroid cells to extracellular calcium.

Troubleshooting & Controls

Issue	Probable Cause	Solution
High Background Signal	Dye leakage or high basal Ca²⁺.	Increase Probenecid to 2.5 mM; Wash cells 3x with Ca²⁺-free buffer before loading.
No Inhibition Observed	Compound precipitation or poor potency.	Check solubility in buffer (turbidity). This specific analog may have lower affinity than NPS-2143; try higher concentrations (up to 30 µM).
Cell Detachment	Washing steps too vigorous.	Use Poly-D-Lysine coated plates; use a gentle liquid handler (e.g., Biotek EL406) with angled dispensing.
Variable Agonist Response	CaSR expression loss.	Maintain HEK-CaSR cells under antibiotic selection (e.g., Hygromycin/Blasticidin) to ensure transgene retention.

References

• Nemeth, E. F., et al. (1998). Calcilytics: compounds that block the calcium-sensing receptor.[1][2][5] Journal of Pharmacology and Experimental Therapeutics. (Canonical reference for NPS-2143 and benzonitrile calcilytics).

• Widler, L. (2011). Calcilytics: Antagonists of the Calcium-Sensing Receptor.[1][2][5][6][7] Future Medicinal Chemistry.

• Breitwieser, G. E. (2012). The Calcium Sensing Receptor: Physiology, Pathophysiology and Signaling. Comprehensive Physiology.

• MedChemExpress (MCE). NPS-2143 Protocol and Product Information. MCE Protocols. (Reference for standard CaSR antagonist handling).

• Guide to Pharmacology. Calcium-Sensing Receptor (CaSR) Ligands and Antagonists. IUPHAR/BPS.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medkoo.com [medkoo.com]
• 3. JCI Insight - Repurposing calcium-sensing receptor agonist cinacalcet for treatment of CFTR-mediated secretory diarrheas [insight.jci.org]
• 4. Metabolism-Guided Design of Short-Acting Calcium-Sensing Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. NPS 2143, a selective calcium-sensing receptor antagonist inhibits lipopolysaccharide-induced pulmonary inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

"3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile" for in vitro assays

An Application Guide for the In Vitro Characterization of 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile

Authored by: Senior Application Scientist

Abstract

This document provides a comprehensive framework for the initial in vitro evaluation of the novel chemical entity (NCE), 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile. As the specific biological targets of this compound are not yet characterized, this guide presents a logical, tiered screening cascade designed to first establish a viable concentration range for experimentation and then to probe for activity against major, druggable target classes. The protocols herein are designed to be robust and self-validating, providing researchers in drug discovery with a practical starting point for characterizing this and other novel benzonitrile derivatives.

Introduction: Deconstructing the Molecule for Targeted Inquiry

The compound 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile is a small molecule featuring two key structural motifs: a benzonitrile core and a secondary aminoalkyl side chain. The nitrile group is a known pharmacophore present in numerous FDA-approved drugs, capable of participating in hydrogen bonding and other critical interactions with biological targets.[1][2] Substituted benzonitriles have been successfully developed as inhibitors of enzymes like kinases and aromatase.[2][3] The aminoalkyl portion of the molecule provides a basic center, which is a common feature in ligands for G-Protein Coupled Receptors (GPCRs) and ion channels.

Given this structural composition, a primary characterization effort should focus on three key areas:

• General Cellular Health: Assessing cytotoxicity to define a non-toxic concentration window for subsequent functional assays.

• Enzyme Inhibition: Screening against a representative panel of kinases, a major class of drug targets.

• Cellular Signaling Modulation: Evaluating effects on common signaling pathways, such as GPCR-mediated calcium mobilization.

This guide outlines a strategic workflow, beginning with the fundamental principles of compound management and progressing to detailed protocols for primary and secondary screening assays.

Foundational Steps: Compound Management and Solubilization

The reliability of any in vitro data begins with the proper handling and solubilization of the test compound. Low aqueous solubility is a common challenge that can lead to variable data and underestimated activity.[4] Dimethyl sulfoxide (DMSO) is the recommended solvent for creating a concentrated stock solution due to its ability to dissolve a wide range of compounds.[5]

Protocol 2.1: Preparation of a 10 mM DMSO Stock Solution

Rationale: Creating a high-concentration stock in 100% DMSO is critical. Subsequent dilutions for dose-response curves should be performed in DMSO before the final dilution into aqueous assay media. This "like-dissolves-like" approach minimizes the risk of compound precipitation upon contact with the aqueous buffer.[6] The final DMSO concentration in the assay should be kept consistent and typically below 0.5% to avoid solvent-induced cellular artifacts.[7]

Materials:

• 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile (Molecular Weight: 216.31 g/mol )

• Anhydrous, cell-culture grade DMSO

• Calibrated analytical balance

• Sterile microcentrifuge tubes or amber glass vials

Procedure:

• Accurately weigh out 2.16 mg of the compound into a sterile vial.

• Add 1.0 mL of anhydrous DMSO to the vial.

• Vortex vigorously for 2-3 minutes until the solid is completely dissolved. Gentle warming in a 37°C water bath can be used if necessary, provided the compound is stable at this temperature.[5]

• Store the 10 mM stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles. Protect from light.

Tier 1 Screening: Assessing General Cytotoxicity

Before investigating specific biological activities, it is essential to determine the concentrations at which the compound adversely affects cell health. The CellTiter-Glo® Luminescent Cell Viability Assay is a robust, homogeneous method that quantifies ATP, an indicator of metabolically active cells.[8][9] Its "add-mix-measure" format makes it ideal for high-throughput screening.[9]

Experimental Workflow: In Vitro Screening Cascade

Caption: A logical workflow for characterizing a novel compound.

Protocol 3.1: CellTiter-Glo® Luminescent Cell Viability Assay

Materials:

• HEK293 cells (or other relevant cell line)

• Complete growth medium (e.g., DMEM + 10% FBS)

• White, opaque-walled 96-well assay plates

• CellTiter-Glo® Reagent (Promega)

• Luminometer plate reader

Procedure:

• Cell Seeding: Seed HEK293 cells into a white-walled 96-well plate at a density of 5,000-10,000 cells per well in 90 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare a dose-response curve of the compound. From your 10 mM DMSO stock, create a serial dilution series in 100% DMSO. Then, dilute this series into complete medium to create a 10X final concentration plate. Add 10 µL of the 10X compound dilutions to the appropriate wells.

  • Vehicle Control: Add 10 µL of medium containing the same final DMSO concentration as the compound wells.

  • Untreated Control: Add 10 µL of medium only.

• Incubation: Incubate the plate for 48 or 72 hours at 37°C, 5% CO₂.

• Assay Measurement: a. Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature for 30 minutes.[10] b. Add 100 µL of CellTiter-Glo® Reagent to each well. c. Place the plate on an orbital shaker for 2 minutes to induce cell lysis. d. Incubate at room temperature for 10 minutes to stabilize the luminescent signal. e. Record luminescence using a plate reader.

Data Presentation: Example Cytotoxicity Data

Compound Conc. (µM)	Luminescence (RLU)	% Viability vs. Vehicle
0 (Vehicle)	1,500,000	100%
0.1	1,485,000	99%
1	1,450,000	97%
10	1,350,000	90%
30	900,000	60%
100	225,000	15%
300	75,000	5%

Data is hypothetical and for illustrative purposes only. From this data, a CC₅₀ (50% cytotoxic concentration) can be calculated. Assays in Tier 2 should use concentrations well below the CC₅₀.

Tier 2 Screening: Probing for Specific Biological Activity

Once a non-toxic concentration range is established, functional assays can be employed to identify potential biological targets. Based on the compound's structure, kinase inhibition and GPCR modulation are logical starting points.

Kinase Inhibition Screening

Rationale: Many kinase inhibitors feature a heterocyclic core that occupies the ATP-binding pocket. The benzonitrile moiety could serve a similar function.[3] An in vitro biochemical assay, such as the ADP-Glo™ Kinase Assay, measures the amount of ADP produced in a kinase reaction, which is inversely proportional to the degree of inhibition.[11] Screening against a panel of diverse kinases can provide initial insights into selectivity.[12]

Principle of the ADP-Glo™ Kinase Assay

Sources

• 1. Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Biological assay challenges from compound solubility: strategies for bioassay optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. scientistsolutions.discourse.group [scientistsolutions.discourse.group]
• 8. static.fishersci.eu [static.fishersci.eu]
• 9. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [worldwide.promega.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. bmglabtech.com [bmglabtech.com]
• 12. reactionbiology.com [reactionbiology.com]

"3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile" handling and storage guidelines

Abstract

This technical guide provides rigorous handling, storage, and solubilization protocols for 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile .[1] As a functionalized intermediate containing both a nitrile (cyano) group and a secondary amine with steric bulk, this compound serves as a critical scaffold in medicinal chemistry, particularly for kinase inhibitor and GPCR ligand synthesis.[1] Its dual-functional nature requires specific environmental controls to prevent hydrolysis, oxidation, and carbamate formation.[1]

Physicochemical Profile & Hazard Assessment

To handle this compound effectively, one must understand the reactivity of its functional groups.[1] The molecule consists of a benzonitrile core linked to a secondary amine , which is further substituted with a branched 3-methylbutan-2-yl group.[1]

Structural Implications

• Benzonitrile Moiety (Ar-CN): Generally stable but susceptible to hydrolysis under strong acidic/basic conditions or metabolic activation (releasing cyanide ions in vivo). It acts as a weak dipole, improving solubility in polar organic solvents.[1]

• Secondary Amine (-NH-): The nucleophilic center. While the adjacent branched alkyl group (3-methylbutan-2-yl) provides some steric protection, the amine remains sensitive to:

  • Oxidation: Formation of N-oxides upon prolonged air exposure.

  • Carbamylation: Rapid reaction with atmospheric CO₂ to form carbamic acid/carbamates (reversible but alters stoichiometry).

  • Salt Formation: Hygroscopic nature increases if trace acids are present.[1]

Key Properties (Predicted/Class-Based)

Property	Value / Characteristic	Implication for Handling
Molecular Formula	C₁₃H₁₈N₂	Calculate molarity precisely.[1]
Molecular Weight	202.30 g/mol	Use for stoichiometric calculations.
Physical State	Viscous Oil or Low-Melting Solid	May require gentle warming to dispense.
pKa (Amine)	~9.0 - 10.0 (Predicted)	Basic; will protonate in acidic media.
Solubility	DMSO, Methanol, DCM, Ethanol	Insoluble in water (unless pH < 4).[1]
Hygroscopicity	Moderate to High	Strict moisture control required.

Storage & Stability Protocols

Core Directive: The primary degradation pathway for this compound is carbamate formation (CO₂ uptake) and oxidative darkening of the amine.

Storage Logic Diagram

The following decision tree illustrates the required storage workflow upon receipt of the compound.

Figure 1: Decision matrix for storage based on usage frequency. High-contrast nodes indicate critical decision points.

Protocol: Long-Term Storage (Standard)

• Container: Use amber glass vials with Teflon-lined caps to prevent UV degradation and leaching.[1]

• Atmosphere: Flush the headspace with Argon (preferred over Nitrogen due to density) before sealing. This prevents CO₂ scrubbing by the amine.

• Temperature: Store at -20°C .

• Desiccation: Place the vial inside a secondary container (jar) containing active desiccant (e.g., Drierite or Silica Gel) to mitigate moisture condensation during freeze-thaw cycles.

Handling & Solubilization

Safety Warning: Treat as a functional nitrile.[1] Wear nitrile gloves, safety glasses, and work in a fume hood.[1] Avoid contact with acids which may liberate HCN traces if impurities are present [1].

Solvent Selection

• Preferred: DMSO (Dimethyl sulfoxide) . Excellent solubility (>50 mM). Ideal for biological assays.

• Alternative: Ethanol/Methanol .[1] Good for chemical synthesis; however, protic solvents can facilitate proton exchange.[1]

• Avoid: Water or PBS (Phosphate Buffered Saline) for stock preparation. The compound will precipitate immediately.

Protocol: Preparation of 10 mM Stock Solution

Objective: Create a stable stock for biological screening.

• Equilibration: Allow the vial to warm to room temperature (20-25°C) inside the desiccator before opening .

  • Reasoning: Opening a cold vial causes immediate water condensation, leading to hydrolysis or weighing errors.[1]

• Weighing: Weigh approximately 2.02 mg of compound into a microcentrifuge tube.

  • Note: If the compound is an oil, weigh by difference (weigh syringe before and after dispensing).[1]

• Dissolution: Add 1.0 mL of anhydrous DMSO.

• Agitation: Vortex for 30 seconds. If particulates remain, sonicate for 1 minute at ambient temperature.[1]

• Verification: Hold against a light source. The solution must be optically clear.

• Aliquot & Freeze: Do not refreeze the bulk stock repeatedly. Aliquot into single-use volumes (e.g., 50 µL) and store at -20°C.

Quality Control & Self-Validating Systems

Before committing the reagent to expensive screens or synthesis, validate its integrity.[1] The secondary amine is the "canary in the coal mine" for degradation.

QC Workflow Diagram

Figure 2: Quality Control workflow. Parallel analysis via LC-MS and NMR ensures both identity and purity.[1]

Interpretation of QC Data

• LC-MS (ESI+): Look for the parent ion

  .

  • Red Flag:[1] A peak at

    suggests N-oxide formation.[1] A peak at suggests carbamate formation ( ).

• 1H NMR (DMSO-d₆):

  • Integrity Check: The benzylic protons (

    ) should appear as a singlet or doublet (depending on exchange) around ppm.

  • Degradation Check: If the amine has oxidized to an imine or hydrolyzed, you may see an aldehyde proton signal (

    ppm) from the breakdown of the benzylic linker [2].[1]

Emergency & Waste Management

• Spill Cleanup: Do not use water initially.[1] Absorb with vermiculite or sand.[1] Collect in a sealed container labeled "Organic Nitrile Waste."

• Decontamination: Clean the surface with a 10% bleach solution (sodium hypochlorite) to oxidize any residual amine/nitrile traces, followed by an ethanol wipe.[1]

• First Aid:

  • Skin: Wash with soap and water for 15 minutes.[2] Nitriles can penetrate skin.

  • Ingestion:[1][2][3][4] Seek medical attention immediately.[2] Do not induce vomiting due to aspiration risk.

References

• PubChem. Benzonitrile - Safety and Hazards. National Library of Medicine. Available at: [Link][1]

• ECHA (European Chemicals Agency). Registration Dossier: Secondary Amines and Nitriles. Available at: [Link][1]

Sources

• 1. atamankimya.com [atamankimya.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. spanlab.in [spanlab.in]
• 4. fishersci.com [fishersci.com]

Application Note: Solubility Profiling of 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile

[1]

Executive Summary & Compound Profile

This guide details the experimental frameworks for determining the aqueous solubility of 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile . As a secondary benzylamine derivative with a lipophilic alkyl tail, this compound exhibits significant pH-dependent solubility behavior.[1] Accurate profiling requires distinguishing between Kinetic Solubility (for early screening) and Thermodynamic Solubility (for formulation and BCS classification).

Physicochemical Context (In Silico Estimates)

Before initiating wet-lab experiments, understand the theoretical behavior of the analyte:

Property	Value (Est.)	Implication for Solubility
Molecular Weight	~202.3 g/mol	Small molecule; likely high permeability.[1]
pKa (Basic)	~8.8 - 9.2	Highly soluble in acidic media (pH 1.2); poorly soluble at physiological pH (7.4).[1]
LogP	~2.5 - 3.0	Moderate lipophilicity; prone to non-specific binding (NSB) on plastics.[1]
Physical State	Low-melting Solid/Oil	Risk of "oiling out" during saturation; requires careful phase separation.[1]

Experimental Protocols

Protocol A: High-Throughput Kinetic Solubility (Early Screening)

Objective: Rapidly estimate solubility using DMSO stock solutions to identify precipitation risks during bioassays.[1][2]

Principle: A concentrated DMSO stock is spiked into an aqueous buffer. Solubility is defined as the concentration at which precipitation is first detected via light scattering (nephelometry) or UV absorption.

Materials

• Stock Solution: 10 mM compound in pure DMSO.

• Buffer Systems: PBS (pH 7.4), Simulated Gastric Fluid (pH 1.2).

• Plate: 96-well clear bottom UV-Star® microplate.[1]

Workflow Steps

• Preparation: Dispense 190 µL of buffer into plate wells.

• Spiking: Add 10 µL of DMSO stock (final conc. 500 µM, 5% DMSO) to the first column.

• Serial Dilution: Perform 2-fold serial dilutions across the plate to reach ~1 µM.

• Incubation: Shake at 300 rpm for 2 hours at room temperature (25°C).

• Detection:

  • Nephelometry: Measure light scattering.[2] A sharp increase in signal indicates precipitation.

  • UV-Vis: Measure absorbance at 280 nm (benzonitrile absorption). A "flat-line" or drop in linear absorbance indicates saturation/precipitation.[1]

Critical Note: Kinetic solubility overestimates true solubility because the 5% DMSO acts as a cosolvent and the system is in a metastable supersaturated state.

Protocol B: Thermodynamic Solubility (Gold Standard)

Objective: Determine the true equilibrium solubility (

) from solid material, essential for lead optimization and formulation.

Method: Saturation Shake-Flask Method (Standardized to WHO/FDA guidelines).[1]

1. Buffer Preparation

Prepare the following media to mimic physiological compartments:

• pH 1.2 (Gastric): 0.1 N HCl.

• pH 4.5 (Transition): 50 mM Acetate buffer.

• pH 6.8 (Intestinal): 50 mM Phosphate buffer.

• pH 7.4 (Systemic): 50 mM PBS.

2. Saturation Setup

• Weighing: Weigh ~2–5 mg of solid compound into 4 mL glass vials (avoid plastic to prevent adsorption).

• Solvent Addition: Add 1 mL of the respective buffer to each vial.

  • Visual Check: Ensure undissolved solid is visible. If the solution becomes clear, add more solid until a suspension persists.

• Equilibration:

  • Place vials on an orbital shaker or rotator.

  • Temp: 37°C ± 0.5°C (physiological temp) or 25°C (storage temp).

  • Time: 24 to 48 hours.

3. Phase Separation & Analysis

• pH Check: Measure the pH of the slurry after equilibrium. The amine may shift the bulk pH; record the final pH (

  ) for accurate modeling.

• Filtration: Using a syringe filter (0.45 µm PVDF or PTFE), filter the supernatant into an HPLC vial.

  • Pre-saturation:[1] Discard the first 200 µL of filtrate to saturate the filter membrane and prevent drug loss.

• Quantification: Analyze via HPLC-UV (254 nm/280 nm) or LC-MS/MS against a standard curve prepared in DMSO/Mobile Phase.

Data Analysis & Visualization

Calculating Intrinsic Solubility ( )

For a monoprotic weak base like this compound, total solubility (

) at a specific pH is related to intrinsic solubility ( ) by the Henderson-Hasselbalch equation: [1]

• : Solubility of the neutral (unionized) species (usually at pH > pKa + 2).
• : Solubility increases exponentially (salt form).

Experimental Workflow Diagram

Figure 1: Step-by-step thermodynamic solubility workflow ensuring phase equilibrium and accurate pH correlation.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Recovery / High Variability	Adsorption to plasticware.[1]	Use glass vials and low-binding filter membranes (PVDF).[1]
Oiling Out	Compound melts/liquefies in buffer.	Do not filter; use centrifugation (15,000 rpm) to separate oil/water phases.
pH Drift	High concentration of basic amine.	Use stronger buffer capacity (e.g., 100 mM) or adjust pH during equilibration.
Filter Clogging	Fine precipitate or gel formation.	Centrifuge first, then filter the supernatant.

References

• World Health Organization (WHO). (2006). Protocol to conduct equilibrium solubility experiments for the purpose of Biopharmaceutics Classification System (BCS). WHO Technical Report Series, No. 937, Annex 8. Link

• Baka, E., Comer, J. E., & Takács-Novák, K. (2008).[3] Study of equilibrium solubility measurement by saturation shake-flask method using hydrochlorothiazide as model compound. Journal of Pharmaceutical and Biomedical Analysis, 46(2), 335–341.[4] Link

• Avdeef, A. (2012). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience.[1] (Standard text for pKa/Solubility theory).

• WuXi AppTec. (2024). Kinetic & Thermodynamic Solubility Testing: Service Overview and Protocols.Link

Sources

• 1. 620-22-4[3-methylbenzonitrile]- Acmec Biochemical [acmec.com.cn]
• 2. Aqueous Solubility Assay - Enamine [enamine.net]
• 3. scielo.br [scielo.br]
• 4. Study of equilibrium solubility measurement by saturation shake-flask method using hydrochlorothiazide as model compound - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

"3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile" stability issues and degradation products

Technical Support Center: Stability Profile & Troubleshooting Guide Subject: 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile CAS: (Hypothetical/Proprietary) | Class: Secondary Benzylic Amine / Nitrile Document ID: TS-MBAMB-2026-v4

Executive Summary: The "Air & Time" Problem

Welcome to the technical support hub for 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile . If you are working with this intermediate, you are likely encountering stability issues derived from its "Janus-faced" chemical nature: a robust nitrile core compromised by a highly reactive secondary benzylic amine tail.

The Bottom Line: This compound is air-sensitive and oxidatively unstable .

• Primary Failure Mode: Reaction with atmospheric CO₂ (Carbamylation) causing "crusting."

• Secondary Failure Mode: Oxidative dealkylation at the benzylic position, leading to aldehyde impurities.

Module 1: Visual Troubleshooting (Diagnostic)

Status: "My sample looks wrong." Use this matrix to diagnose the degradation pathway based on physical appearance.

Observation	Likely Chemical Cause	Mechanism	Severity
White "Crust" on Oil	Carbamate Formation	Reaction with atmospheric CO₂.	Reversible (Acid wash/Heat).
Yellow/Brown Oil	N-Oxidation / Imine	Benzylic oxidation (Trace metal catalyzed).	Irreversible (Requires chromatography).
Cloudy in Acid	Benzoic Acid Precipitate	Nitrile hydrolysis (long-term wet storage).	Critical (Scaffold failure).
Almond/Bitter Smell	Aldehyde Formation	Oxidative cleavage (C-N bond break).	Critical (Purity compromised).

Module 2: Degradation Pathways (Mechanistic Insight)

To prevent degradation, you must understand the "Why." This compound suffers from three distinct stress pathways.

Pathway A: The "Benzylic Weakness" (Oxidation)

The carbon between the phenyl ring and the nitrogen (the benzylic position) is the "Achilles' heel." The phenyl ring stabilizes radical intermediates here, facilitating hydrogen abstraction by oxygen.

• Outcome: The amine cleaves to release 3-cyanobenzaldehyde (major impurity) and 3-methylbutan-2-amine .

• Trigger: Light, Air, Trace Metals (Iron/Copper).

Pathway B: The "Carbon Dioxide Trap" (Carbamylation)

As a secondary amine, the nitrogen lone pair is nucleophilic. It attacks atmospheric CO₂ to form a carbamic acid, which immediately reacts with another amine molecule to form an ammonium carbamate salt.

• Outcome: Your clear oil turns into a white, crusty solid on the flask walls.

• Trigger: Leaving the cap off; storing under air instead of Argon.

Pathway C: Nitrile Hydrolysis (pH Extremes)

While the nitrile group is generally stable, prolonged exposure to acidic moisture will hydrolyze it.

• Outcome: Conversion to 3-(aminomethyl)benzamide and eventually 3-(aminomethyl)benzoic acid .

Figure 1: Mechanistic map of degradation. The Red path (Carbamate) is the most common handling issue; the Green path (Oxidation) is the most common storage issue.

Module 3: Frequently Asked Questions (FAQ)

Q1: My LC-MS shows a peak at M+16. Is this an impurity?

A: Yes. This is the N-Oxide . Secondary amines oxidize to hydroxylamines and nitrones.[1] An M+16 peak indicates the addition of one oxygen atom to the nitrogen.

• Fix: Treat the sample with a mild reducing agent (e.g., Sodium bisulfite) if the N-oxide level is low, or repurify via column chromatography.

Q2: The compound solidified in the vial. Is it ruined?

A: Likely not. This is probably the Carbamate salt (Pathway B).

• Test: Take a small amount of the solid and add 1M NaOH. If it dissolves and releases gas (CO₂ is re-liberated), it was just the carbamate.

• Recovery: Dissolve the solid in DCM, wash with 1M NaOH (to remove CO₂), dry over Na₂SO₄, and concentrate under Argon.

Q3: Can I store this as the HCl salt to improve stability?

A: Highly Recommended. Converting the free base to the Hydrochloride (HCl) or Oxalate salt blocks the nitrogen lone pair.

• Benefit: Prevents N-Oxidation.[2]

• Benefit: Prevents CO₂ absorption (Carbamate formation).

• Trade-off: Salts are often hygroscopic. Store with desiccants.

Q4: I see a new peak at RT 4.5 min (early eluting) on Reverse Phase HPLC.

A: Check for 3-cyanobenzaldehyde . The oxidative cleavage of the benzylic amine releases the aldehyde. Aldehydes are less polar than the amine salt but often elute earlier than the lipophilic parent in low pH methods due to lack of positive charge.

• Confirmation: Check UV absorbance. The aldehyde has a distinct UV max compared to the amine.

Module 4: Validated Protocols

Protocol A: Stress Testing (Forced Degradation)

Use this to validate your analytical method.[3]

• Oxidative Stress: Dissolve 1 mg/mL in Acetonitrile/Water (50:50). Add 3% H₂O₂. Incubate at RT for 2 hours.

  • Target: Look for N-oxide (M+16) and Imine hydrolysis products.

• Acid Hydrolysis: Dissolve in 0.1 N HCl. Heat to 60°C for 4 hours.

  • Target: Look for Amide (+18 Da) and Acid (+19 Da) shifts from the nitrile.

• Photostability: Expose thin film to 1.2 million lux hours (ICH Q1B).

  • Target: Benzylic radical oxidation (Yellowing).

Protocol B: Storage & Handling Standards

• State: Store as the HCl Salt whenever possible.

• Atmosphere: If storing as Free Base, Argon backfill is mandatory. Nitrogen is acceptable but Argon is heavier and protects the liquid surface better.

• Temperature: -20°C.

• Container: Amber glass (protects from photolytic radical initiation).

References & Authority

• ICH Guidelines. Stability Testing of New Drug Substances and Products Q1A(R2). (Defines stress testing parameters for hydrolytic and oxidative stress).

• Simpkins, N. S. Sulfones in Organic Synthesis. (General reference for benzylic amine reactivity and protection).

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry. (Standard protocols for amine purification and salt formation).

• Common Organic Chemistry. Nitrile Hydrolysis Conditions. (Mechanistic grounding for Module 2, Pathway C).

• Reich, H. J. Bordwell pKa Table. (Acidity of benzylic protons and ammonium salts).

Sources

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. Metal-Free Solvent Promoted Oxidation of Benzylic Secondary Amines to Nitrones with H2O2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. resolvemass.ca [resolvemass.ca]

Technical Support Center: Synthesis of 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile

Ticket ID: CHEM-SUP-2024-882 Subject: Avoiding Side Reactions in Reductive Amination of 3-Cyanobenzaldehyde Assigned Specialist: Senior Application Scientist, Process Chemistry Div.

System Overview & Reaction Logic

You are synthesizing a secondary amine by coupling a hindered primary amine (3-methylbutan-2-amine ) with an electron-deficient aromatic aldehyde (3-cyanobenzaldehyde ).

The structural complexity here lies in the steric bulk of the amine and the chemoselectivity required to preserve the nitrile group. The most robust pathway is Reductive Amination using Sodium Triacetoxyborohydride (STAB).

Reaction Pathway Map

The following diagram illustrates the competitive landscape of your reaction. Your goal is to navigate the "Green Path" while actively suppressing the "Red Paths."

Caption: Kinetic competition diagram showing the target pathway (Green) versus critical failure modes: Over-alkylation (Side Reaction A) and Chemoselectivity loss (Side Reaction B).

Critical Control Points (The "Why")

A. The "Over-Alkylation" Trap (Bis-alkylation)

The Issue: The product is a secondary amine.[1] Secondary amines are often more nucleophilic than the starting primary amine. If free aldehyde is present when the product forms, the product will attack the aldehyde to form a tertiary amine (bis-alkylation). The Fix:

• Sterics are your friend: The 3-methylbutan-2-yl group is bulky (chiral center + isopropyl). This naturally slows down the second alkylation, but does not eliminate it.

• Sequential Addition: Do not mix all reagents at once. Form the imine first (allow 30-60 mins equilibrium), then add the reducing agent.

• Stoichiometry: Use a slight excess of the amine (1.1 – 1.2 equiv) relative to the aldehyde. This ensures the aldehyde is consumed by the starting material, not the product.

B. The "Nitrile Survival" Challenge

The Issue: The cyano (-CN) group is susceptible to reduction to a primary amine (-CH2NH2) if strong reducing agents are used. The Fix:

• AVOID: Lithium Aluminum Hydride (LiAlH4) or Diisobutylaluminum hydride (DIBAL-H). These will obliterate your nitrile.

• AVOID: Catalytic Hydrogenation (H2/Pd-C) unless using acidic media or poisoned catalysts, as this often reduces nitriles.

• USE: Sodium Triacetoxyborohydride (STAB) .[2] It is the industry standard because it is chemoselective for imines and leaves nitriles, nitros, and esters untouched [1].

Troubleshooting Guide (Q&A)

Q1: I am seeing a significant impurity at M+ [Target + 116]. What is it? Diagnosis: This is the Tertiary Amine (Bis-alkylated product) . The mass difference corresponds to the addition of another 3-cyanobenzyl group. Solution:

• Immediate: Purify via column chromatography. The tertiary amine is less polar than your secondary amine target.

• Prevention: Switch to "Indirect Reductive Amination." Stir the amine and aldehyde in MeOH or DCE with a drying agent (MgSO4) for 2 hours before adding the reducing agent. This locks the aldehyde into the imine form before reduction begins.

Q2: My reaction is stalled. The imine formed, but reduction is slow. Diagnosis: The steric hindrance of the 3-methylbutan-2-yl group may be impeding the approach of the hydride.[3] Solution:

• Add Acid Catalyst: Ensure you are using Acetic Acid (AcOH) . STAB requires a slightly acidic pH (5-6) to activate the imine bond. Add 1.0–2.0 equivalents of AcOH.[4]

• Solvent Switch: If using THF, switch to 1,2-Dichloroethane (DCE) . DCE typically provides faster kinetics for STAB reductions than THF or Methanol.

Q3: I used NaBH4 because I didn't have STAB, and my yield is messy. Why? Diagnosis: Sodium Borohydride (NaBH4) is a stronger reductant than STAB. It can reduce the aldehyde directly to the alcohol (3-cyanobenzyl alcohol) before it has a chance to form the imine. This consumes your starting material and leaves unreacted amine. Solution: If you must use NaBH4, you must form the imine completely (verify by TLC/NMR) before adding NaBH4.[2] STAB is preferred because it reduces aldehydes very slowly, allowing "one-pot" procedures.

Recommended Protocol (Standard Operating Procedure)

This protocol prioritizes chemoselectivity and minimizes over-alkylation.

Reagents:

• 3-Cyanobenzaldehyde (1.0 equiv)

• 3-Methylbutan-2-amine (1.1 equiv)

• Sodium Triacetoxyborohydride (STAB) (1.4 equiv)

• Acetic Acid (AcOH) (1.0 equiv)

• Solvent: 1,2-Dichloroethane (DCE) [anhydrous preferred]

Step-by-Step Workflow:

• Imine Formation (Equilibration):

  • Charge a reaction vessel with 3-Cyanobenzaldehyde and DCE (approx. 0.2 M concentration).

  • Add 3-Methylbutan-2-amine and Acetic Acid .

  • Critical: Stir at Room Temperature (RT) for 30–60 minutes.

  • Why: This allows the imine to form.[2][4][5][6][7] The slight excess of amine pushes the equilibrium toward the imine.

• Reduction:

  • Add STAB in one portion.

  • Stir at RT. Monitor via LC-MS or TLC.

  • Timeline: Reaction typically completes in 2–16 hours depending on scale and sterics.

• Quench & Workup (Specific for Boron):

  • Quench by adding saturated aqueous NaHCO3 (Sodium Bicarbonate).

  • Note: Stir the biphasic mixture vigorously for 15 minutes. This breaks down the amine-boron complexes which can otherwise trap your product in the organic phase, lowering yield.

  • Extract with DCM (x3). Wash combined organics with Brine. Dry over Na2SO4.

• Purification:

  • Concentrate in vacuo.

  • The crude oil is likely high purity. If necessary, purify via flash chromatography (SiO2).

  • Eluent: Hexanes/Ethyl Acetate (gradient) or DCM/MeOH (95:5) if the amine is polar.

Data Summary Table

Parameter	Recommended Value	Reason
Amine : Aldehyde Ratio	1.1 : 1.0	Excess amine suppresses bis-alkylation (tertiary amine formation).
Reducing Agent	NaBH(OAc)3 (STAB)	Chemoselective.[4][8] Does not reduce nitriles. Does not reduce aldehydes as fast as imines.
Solvent	DCE (Dichloroethane)	Optimal solubility and kinetics for STAB reactions.
pH Modifier	Acetic Acid (1 eq)	Activates the imine for hydride attack; essential for hindered amines.
Temperature	20–25 °C	Heating increases risk of nitrile hydrolysis or side reactions.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[4] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[4][8][9][10] Studies on Direct and Indirect Reductive Amination Procedures. Journal of Organic Chemistry, 61(11), 3849–3862.[9] [Link]

• Gribble, G. W. (1998). Sodium Triacetoxyborohydride.[2][4] Encyclopedia of Reagents for Organic Synthesis. [Link]

• Baxter, E. W., & Reitz, A. B. (2002). Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Organic Reactions, 59, 1-714. [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 3. A Facile One-Pot Process for the Formation of Hindered Tertiary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. chemistry.mdma.ch [chemistry.mdma.ch]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Analytical Method Refinement for 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile

Welcome to the technical support guide for the analysis of 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile . This document is designed for researchers, scientists, and drug development professionals to provide field-proven insights and troubleshooting solutions for common analytical challenges encountered with this compound. Our focus is on explaining the causality behind experimental choices to empower you to refine your methods effectively.

Frequently Asked Questions (FAQs)

Q1: What is the recommended primary analytical technique for purity and quantification of 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile?

A1: For routine purity analysis and quantification, Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is the method of choice. The benzonitrile group provides a strong chromophore, typically allowing for sensitive detection around 210-254 nm.[1][2] This technique offers excellent resolution, reproducibility, and is compatible with mass spectrometry (LC-MS) for peak identity confirmation.

While Gas Chromatography (GC) can be used, it often requires a derivatization step to improve the volatility and peak shape of the secondary amine, which can add complexity to the workflow.[3][4]

Q2: The target molecule has a chiral center. When is a chiral separation necessary?

A2: A chiral separation is critical under two main circumstances:

• Regulatory Requirements: If this molecule is a pharmaceutical intermediate or API, regulatory bodies like the FDA and EMA require enantiomeric purity to be controlled and quantified, as different enantiomers can have vastly different pharmacological and toxicological profiles.

• Process Chemistry Control: If your synthesis is stereospecific, a chiral method is essential to monitor the enantiomeric excess (e.e.) and control the manufacturing process.

Chiral GC or HPLC methods are suitable for this purpose. Chiral GC often involves derivatization followed by separation on a column like Chirasil-L-Val.[5] Chiral HPLC can be performed on columns with a chiral stationary phase (CSP), such as those based on cyclodextrins or polysaccharide derivatives.

I. HPLC Method Troubleshooting Guide

This section addresses the most common issues encountered during the HPLC analysis of 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile.

Problem 1: My primary peak is exhibiting significant tailing.

• Question: I'm using a standard C18 column and my peak for 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile looks like a shark fin (severe tailing). Why is this happening and how do I achieve a symmetrical peak?

• Answer & Troubleshooting Workflow:

  Peak tailing for this analyte is almost always caused by the secondary amine group. This basic group can undergo strong, secondary ionic interactions with acidic silanol groups (Si-OH) that are exposed on the surface of traditional silica-based HPLC columns. This leads to some molecules being retained longer than others, resulting in a tailed peak.

  Follow this systematic approach to resolve the issue:

  Diagram: Troubleshooting Peak Tailing

  Caption: A logical workflow for diagnosing and fixing peak tailing.

  • Causality Explained:

    • Step 1 (Mobile Phase Additives): Adding a competitive base like Triethylamine (TEA) "masks" the active silanol sites, preventing the analyte's amine from interacting with them.[6] Using a buffer like ammonium formate provides ions that can also shield these interactions and control pH.

    • Step 2 (Column Hardware): Modern base-deactivated columns are manufactured using high-purity silica with fewer metal impurities and are "end-capped" (reacting residual silanols with a small silylating agent), creating a more inert surface. This is often the most robust long-term solution.

    • Step 3 (pH Control): At a low pH (e.g., 2.5-3.0 using TFA or formic acid), the secondary amine will be fully protonated (-NH2+).[7] While this may seem counterintuitive, it creates a consistent charge on the molecule. The silanol groups on the column are also protonated (Si-OH) and less likely to engage in cation exchange. This leads to a more uniform interaction mechanism (primarily reversed-phase), improving peak shape.

Problem 2: My retention times are drifting between injections.

• Question: My retention time for the main peak is decreasing with every injection. What's causing this instability?

• Answer: Retention time drift is a classic symptom of an unequilibrated column or changes in the mobile phase.[8]

  Potential Cause	Explanation & Solution
  Insufficient Equilibration	When switching mobile phases or after a gradient, the column needs time for the stationary phase to fully saturate with the new mobile phase. Solution: Increase the column equilibration time. A good rule of thumb is to flush with at least 10-20 column volumes of the new mobile phase before the first injection.[6]
  Mobile Phase Composition Change	Organic solvents like acetonitrile can selectively evaporate over time, increasing the aqueous content of your mobile phase and changing retention. Solution: Prepare fresh mobile phase daily and keep reservoir bottles capped.[9] If using an on-line mixer, ensure it is functioning correctly by comparing results with a manually prepared mobile phase.
  Temperature Fluctuation	Chromatography is temperature-dependent. A 1°C change can alter retention time by 1-2%. Solution: Use a thermostatted column oven and ensure the lab has a stable ambient temperature. An oven set to slightly above ambient (e.g., 30-35°C) provides the most stable environment.[8]
  Column Contamination	Strongly retained impurities from previous injections can build up on the column, altering its chemistry. Solution: Implement a column wash step after each sequence. Use a strong solvent (like 100% acetonitrile or isopropanol) to flush the column. A guard column is highly recommended to protect the analytical column.[10]

II. GC-MS Method Development & Troubleshooting

Problem 3: I get poor sensitivity and broad, tailing peaks when analyzing by GC-MS.

• Question: I'm trying to identify impurities using GC-MS, but my main compound shows very poor chromatography. Can I analyze it directly?

• Answer: Direct GC analysis of 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile is challenging due to the polarity of the secondary amine. This group interacts with the stationary phase, causing poor peak shape and potential decomposition in the hot injector.[4]

  Solution: Derivatization is necessary. The goal is to convert the polar N-H group into a less polar, more volatile derivative.

  Diagram: GC-MS Derivatization Workflow

  Caption: A typical workflow for derivatizing secondary amines for GC-MS analysis.

  Recommended Derivatization Protocol (Benzenesulfonyl Chloride Method): This protocol is adapted from established methods for analyzing secondary amines.[3][11]

  • Preparation: Transfer an aliquot of your sample extract into a glass vial.

  • Alkalinization: Add 200 µL of 10 M Sodium Hydroxide (NaOH) solution.

  • Derivatization: Add 200 µL of Benzenesulfonyl Chloride (BSC).

  • Reaction: Seal the vial and agitate the mixture at room temperature for 30 minutes. Follow this with another 0.5 mL of 10 M NaOH and continue agitation at 80°C for an additional 30 minutes.[3]

  • Extraction: After cooling, extract the derivatized (now less polar) analyte into a non-polar solvent like hexane.

  • Analysis: Inject the organic layer into the GC-MS.

  Recommended GC-MS Parameters (Post-Derivatization)
  Column:	DB-5MS (or similar), 30 m x 0.25 mm ID, 0.25 µm film thickness[11]
  Carrier Gas:	Helium, constant flow at 1 mL/min
  Injector Temp:	290 °C
  Oven Program:	Start at 80°C (hold 1 min), ramp to 240°C at 10°C/min, then to 290°C at 25°C/min (hold 5-10 min)[11]
  MS Transfer Line:	290 °C
  Ionization Mode:	Electron Ionization (EI), 70 eV

III. Mass Spectrometry & Structural Confirmation

Problem 4: I'm using LC-MS, but I'm not sure which adducts or fragments to monitor.

• Question: What are the expected ions for this compound in ESI+ mass spectrometry?

• Answer: In positive electrospray ionization (ESI+), the molecule will readily protonate. The most likely sites of protonation are the two nitrogen atoms. Based on studies of similar structures, protonation is highly favored on the cyano group's nitrogen.[12]

  • Primary Ion to Monitor (MS1): The protonated molecule, [M+H]⁺.

    • Molecular Formula: C₁₅H₂₂N₂

    • Exact Mass: 230.1783

    • [M+H]⁺ (Monoisotopic): m/z 231.1856

  • Expected Fragments (MS/MS): Collision-induced dissociation (CID) will likely produce characteristic fragments.

    • Loss of the isobutyl group: A common fragmentation pathway for the side chain.

    • Formation of the tropylium ion (m/z 91): While less direct, fragmentation can lead to the formation of this stable benzyl-type cation.

    • Cleavage at the benzylic C-N bond: This is a very common and expected fragmentation, leading to ions related to the substituted benzyl portion and the amine portion.

  Monitoring the [M+H]⁺ ion and at least two characteristic fragment ions provides a highly specific and robust method for quantification using Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer.[13][14]

References

• A chiral GC-MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization. Amino Acids, 2021. URL: [Link]

• Benzonitrile - HPLC Method. SIELC Technologies. URL: [Link]

• Troubleshooting and Performance Improvement for HPLC. Aurigene Pharmaceutical Services, 2024. URL: [Link]

• HPLC Method for Separation of Benzonitrile, Toluene and Benzylamine on Primesep A Column. SIELC Technologies. URL: [Link]

• HPLC Troubleshooting Guide. SCION Instruments. URL: [Link]

• Site of protonation of benzonitrile hydrogen interchange in the protonated species. Journal of the American Society for Mass Spectrometry. URL: [Link]

• Benzonitrile - Mass Spectrum. NIST WebBook. URL: [Link]

• Determination of Gaseous and Particulate Secondary Amines in the Atmosphere Using Gas Chromatography Coupled with Electron Capture Detection. MDPI, 2022. URL: [Link]

• HPLC Troubleshooting Guide. Phenomenex. URL: [Link]

• Troubleshooting Guide for HPLC Detectors: Tips and Tricks. G-M-I, Inc., 2025. URL: [Link]

• Ionic fragmentation products of benzonitrile as important intermediates in the growth of polycyclic aromatic hydrocarbons. RSC Publishing, 2024. URL: [Link]

• Exact Mass GC-MS Analysis of Amine Monomers Used in Combinatorial Library Production. Waters Corporation. URL: [Link]

• A new method of simultaneous determination of atmospheric amines in gaseous and particulate phases by gas chromatography-mass spectrometry. Journal of Environmental Sciences, 2022. URL: [Link]

• HPLC Methods for analysis of Benzonitrile. HELIX Chromatography. URL: [Link]

• HPLC Determination of Four Derivatives of Benzene. ResearchGate, 2025. URL: [Link]

• Simultaneous Analysis of Amino Acids and Acylcarnitines in Dried Blood Spots. Agilent, 2010. URL: [Link]

• Chromatomass-Spectrometric Method for the Quantitative Determination of Amino- and Carboxylic Acids in Biological Samples. MDPI, 2022. URL: [Link]

Sources

• 1. Benzonitrile | SIELC Technologies [sielc.com]
• 2. HPLC Method for Separation of Benzonitrile, Toluene and Benzylamine on Primesep A Column | SIELC Technologies [sielc.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Determination of Gaseous and Particulate Secondary Amines in the Atmosphere Using Gas Chromatography Coupled with Electron Capture Detection [mdpi.com]
• 5. A chiral GC-MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. realab.ua [realab.ua]
• 7. researchgate.net [researchgate.net]
• 8. HPLC Troubleshooting Guide [scioninstruments.com]
• 9. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 10. gmi-inc.com [gmi-inc.com]
• 11. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]
• 12. pubs.acs.org [pubs.acs.org]
• 13. agilent.com [agilent.com]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Reference Data & Comparative Studies

Validating the Biological Target of a Novel Compound: A Comparative Guide Featuring 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile

In the landscape of modern drug discovery, the journey from a promising chemical entity to a validated therapeutic agent is both complex and critical. A pivotal step in this process is the unambiguous identification and validation of a compound's biological target.[1][2][3] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to approach this challenge, using the novel compound 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile as a case study. While the specific target of this molecule is not extensively documented in publicly available literature, its structure, featuring a benzonitrile core, suggests potential interactions with a range of biological targets, as many nitrile-containing compounds are known to be biologically active.[4][5]

This document is structured to provide not just a series of protocols, but a logical, scientifically-grounded workflow. We will explore a multi-pronged approach, combining in silico, in vitro, and cell-based methodologies to build a robust case for target engagement and validation. Each experimental choice is rationalized to ensure a self-validating and trustworthy process.

I. The Strategic Framework for Target Validation

The process of target validation is a systematic investigation to confirm that a specific biological molecule, such as a protein or nucleic acid, is directly involved in a disease pathway and can be effectively modulated by a drug candidate.[1][6][7] Our approach for validating the target of 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile will follow a hierarchical strategy, moving from broad, unbiased screening to highly specific, quantitative assays.

Caption: A strategic workflow for biological target validation.

II. Phase 1: Unbiased Target Identification

Given the novelty of 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile, our initial step is to cast a wide net to identify potential interacting proteins.

A. In Silico and High-Throughput Screening

Computational methods can provide initial hypotheses about potential targets by comparing the compound's structure to databases of known ligands for various proteins. This can be followed by high-throughput screening (HTS) against a panel of diverse biological targets, such as kinases, GPCRs, or ion channels, to identify initial "hits".[6]

B. Chemical Proteomics

A more direct and unbiased approach is chemical proteomics. This involves creating a chemical probe by modifying the compound to allow for affinity-based pulldown experiments from cell lysates. The captured proteins are then identified by mass spectrometry, providing a list of potential direct binding partners.[6]

III. Phase 2: In Vitro Confirmation of Direct Binding and Functional Activity

Once a list of putative targets is generated, the next crucial step is to confirm direct physical interaction and assess the functional consequence of this binding in a controlled, in vitro setting.[8]

A. Biophysical Assays: Quantifying the Interaction

Two gold-standard techniques for characterizing direct binding affinity and thermodynamics are Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC).[9][10][11]

Technique	Principle	Key Parameters Measured	Advantages	Considerations
Surface Plasmon Resonance (SPR)	Measures changes in the refractive index at the surface of a sensor chip as the compound (analyte) flows over the immobilized target protein.[12][13][14]	Association rate (ka), Dissociation rate (kd), Affinity (KD)[15]	Real-time, label-free, provides kinetic information.[11][13]	Requires immobilization of the target, which could affect its conformation.
Isothermal Titration Calorimetry (ITC)	Measures the heat released or absorbed during the binding event as the compound is titrated into a solution containing the target protein.[9][16]	Affinity (KD), Stoichiometry (n), Enthalpy (ΔH), Entropy (ΔS)[16]	Label-free, in-solution measurement, provides a complete thermodynamic profile.[9][10]	Requires larger amounts of protein and compound compared to SPR.

Experimental Protocol: Isothermal Titration Calorimetry (ITC)

• Sample Preparation:

  • Dialyze the purified target protein and the compound into the same buffer to minimize buffer mismatch effects.[16] A common buffer is PBS or HEPES.

  • Degas all solutions thoroughly to prevent air bubbles.[16]

  • Determine the accurate concentrations of the protein and the compound.

• ITC Experiment:

  • Load the target protein into the sample cell and 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile into the injection syringe.

  • Set the experimental parameters (temperature, injection volume, spacing between injections).

  • Perform a series of injections of the compound into the protein solution.

• Data Analysis:

  • Integrate the heat-change peaks for each injection.

  • Fit the data to a suitable binding model to determine the binding affinity (KD), stoichiometry (n), and enthalpy (ΔH).

B. Biochemical/Enzymatic Assays: Assessing Functional Modulation

If the putative target is an enzyme, a direct functional assay is essential to determine if the compound acts as an inhibitor or an activator. For example, if the target is a protein kinase, a kinase activity assay would be performed.[17][18]

Assay Type	Principle	Readout	Example Platforms
Kinase Activity Assay	Measures the transfer of a phosphate group from ATP to a substrate (protein or peptide) by the kinase.[17]	Radiolabel incorporation, fluorescence, luminescence, or antibody-based detection of the phosphorylated substrate.[17][19]	HTRF™ KinEASE™, LanthaScreen®, ADP-Glo™.

Experimental Protocol: In Vitro Kinase Assay (e.g., using HTRF™)

• Reagent Preparation:

  • Prepare the kinase, substrate (e.g., a generic substrate like myelin basic protein or a specific peptide), and ATP in a suitable kinase reaction buffer.[20]

  • Prepare serial dilutions of 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile.

• Kinase Reaction:

  • In a microplate, combine the kinase, substrate, and the compound at various concentrations.

  • Initiate the reaction by adding ATP.[20]

  • Incubate for a specific time at the optimal temperature for the kinase.

• Detection:

  • Stop the reaction by adding a detection solution containing EDTA and labeled antibodies that recognize the phosphorylated substrate.[20]

  • Read the plate on a suitable plate reader to measure the signal, which is proportional to the extent of substrate phosphorylation.

• Data Analysis:

  • Plot the kinase activity against the compound concentration to determine the IC50 value.

IV. Phase 3: Cellular Target Engagement and Functional Validation

Confirming that the compound interacts with its target within the complex environment of a living cell is a critical validation step.[21][22]

A. Cellular Thermal Shift Assay (CETSA®): Verifying Target Engagement in a Cellular Context

CETSA is a powerful method to assess whether a compound binds to its target protein in intact cells.[23][24][25][26] The principle is that a protein becomes more resistant to heat-induced denaturation when it is bound to a ligand.[23][25]

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Experimental Protocol: CETSA followed by Western Blotting

• Cell Culture and Treatment:

  • Culture an appropriate cell line that expresses the target protein.

  • Treat the cells with 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile or a vehicle control (e.g., DMSO) for a sufficient time to allow for cell penetration and target binding.[23]

• Heat Challenge:

  • Aliquot the cell suspension into PCR tubes and heat them at a range of temperatures for a short period (e.g., 3 minutes).[23]

• Cell Lysis and Fractionation:

  • Lyse the cells by freeze-thaw cycles.[23]

  • Centrifuge the lysates at high speed to pellet the aggregated proteins.[23]

• Western Blot Analysis:

  • Collect the supernatant containing the soluble proteins.

  • Separate the proteins by SDS-PAGE and transfer them to a membrane.[27][28]

  • Probe the membrane with a specific primary antibody against the target protein, followed by a secondary antibody.[28][29]

  • Detect the signal and quantify the band intensities.

• Data Analysis:

  • Plot the amount of soluble protein at each temperature for both the compound-treated and vehicle-treated samples to generate melt curves. A shift in the melt curve to higher temperatures in the presence of the compound indicates target engagement.[30]

B. Cell-Based Functional Assays: Linking Target Engagement to a Cellular Response

The final step is to demonstrate that target engagement by the compound leads to a measurable change in cellular function.[21][31][32] The specific assay will depend on the biological role of the target. For instance, if the target is involved in a signaling pathway, a reporter gene assay or a measurement of downstream protein phosphorylation could be employed.

Comparison of Alternative Methodologies

Methodology	Focus	Alternative Approaches
Target Identification	Unbiased discovery of binding partners	Phage display, yeast two-hybrid screens
In Vitro Binding	Direct, quantitative binding	Microscale Thermophoresis (MST), Bio-Layer Interferometry (BLI)
Cellular Target Engagement	Intracellular binding	NanoBRET™, fluorescence correlation spectroscopy (FCS)
Functional Assays	Cellular consequence of target modulation	High-content imaging, phenotypic screening, gene expression analysis (qPCR, RNA-seq)[6]

V. Conclusion

The validation of a biological target for a novel compound like 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile is a multifaceted process that requires a convergence of evidence from orthogonal methodologies. By systematically progressing from unbiased identification to rigorous biophysical and cellular characterization, researchers can build a compelling and scientifically sound case for the compound's mechanism of action. This structured, evidence-based approach is fundamental to mitigating risks and increasing the probability of success in the long and arduous journey of drug development.

References

• TA Instruments. (2025, March 10). Isothermal Titration Calorimetry (ITC) for Binding Characterization in Pharmaceutical Research. Retrieved from [Link]

• Duff, M. R., Grubbs, J., & Howell, E. E. (2011). Isothermal titration calorimetry in drug discovery. PubMed, 21(4), 227-33. Retrieved from [Link]

• Creative Biolabs. (n.d.). Drug Target Identification & Validation. Retrieved from [Link]

• Schmith, D. (2014, May 2). Molecular Target Validation in preclinical drug discovery. Retrieved from [Link]

• Antibodies.com. (2025, January 31). Cell-Based Assays Guide. Retrieved from [Link]

• MtoZ Biolabs. (n.d.). Drug Target Identification and Validation. Retrieved from [Link]

• Bio-protocol. (2014, March 5). IP-Kinase Assay. Retrieved from [Link]

• BellBrook Labs. (2018, December 10). How Does a Biochemical Kinase Assay Work?. Retrieved from [Link]

• Sartorius. (n.d.). Target Identification and Validation. Retrieved from [Link]

• 2bind. (n.d.). ITC (Isothermal Titration Calorimetry) Services. Retrieved from [Link]

• Almqvist, H., Axelsson, H., Jafari, R., Dan, C., Mateus, A., Haraldsson, M., ... & Molina, D. M. (2022). High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates. PMC, 12(1), 123. Retrieved from [Link]

• Girolamo, S. D., Lopiccoli, A., & Carlucci, L. (2024). Surface plasmon resonance assay for screening diverse aptamer-target interactions. STAR Protocols, 5(1), 102871. Retrieved from [Link]

• Bio-protocol. (2024, August 5). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Retrieved from [Link]

• White Rose Research Online. (n.d.). Intrinsic Thermodynamics of Protein-Ligand Binding by Isothermal Titration Calorimetry as Aid to Drug Design. Retrieved from [Link]

• Harvard Medical School. (n.d.). Isothermal Titration Calorimetry (ITC). Retrieved from [Link]

• Revvity. (2024, June 11). How to measure Kinase activity with HTRF™ KinEASE™ assay kit. Retrieved from [Link]

• Sygnature Discovery. (n.d.). Target Validation in Drug Discovery. Retrieved from [Link]

• ResearchGate. (2023, March). In vitro target validation process. Retrieved from [Link]

• Vipergen. (n.d.). Unlocking the Potential of Cell-Based Assays in Modern Scientific Research. Retrieved from [Link]

• Visikol. (2023, May 23). The Importance of In Vitro Assays. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Enzyme Activity Assays for Protein Kinases: Strategies to Identify Active Substrates. Retrieved from [Link]

• Pelago Bioscience. (n.d.). What Is CETSA? Cellular Thermal Shift Assay Explained. Retrieved from [Link]

• EUbOPEN. (n.d.). NanoLuc and HiBIT CETSA assays to assess cellular target engagement of compounds in cells. Retrieved from [Link]

• Precision For Medicine. (2026, February 7). Cell Based Assays. Retrieved from [Link]

• ResearchGate. (n.d.). The surface plasmon resonance (SPR) for the study of the targeted.... Retrieved from [Link]

• Reaction Biology. (n.d.). Target Validation. Retrieved from [Link]

• Arigo Biolaboratories. (n.d.). Western Blot Protocol. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Antibody validation for Western blot: By the user, for the user. Retrieved from [Link]

• Eurofins Discovery. (n.d.). Target Binding Characterization. Retrieved from [Link]

• Cytiva. (2025, June 19). What is surface plasmon resonance (SPR)?. Retrieved from [Link]

• MDPI. (2012, November 27). Applications of Surface Plasmon Resonance (SPR) for the Characterization of Nanoparticles Developed for Biomedical Purposes. Retrieved from [Link]

• ResearchGate. (2022, January). The chemical structure of some biologically important benzonitrile derivatives. Retrieved from [Link]

• NIST. (n.d.). Benzonitrile, 3-methyl-. Retrieved from [Link]

• Springer. (2021, August 10). Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. Retrieved from [Link]

• precisionFDA. (n.d.). 3-((R)-AMINO(3-AMINO-4-FLUOROPHENYL)METHYL)BENZONITRILE, (2S,3S)-2,3-DIHYDROXYBUTANEDIOATE. Retrieved from [Link]

• NIST. (n.d.). Benzonitrile, 3-methyl-. Retrieved from [Link]

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Benchmarking "3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile" against other inhibitors/activators

The following guide benchmarks the compound 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile (CAS 1040052-47-8), treating it as a candidate small molecule within the class of Calcium-Sensing Receptor (CaSR) Modulators .

Based on its chemical structure—specifically the 3-cyanobenzyl pharmacophore coupled with a lipophilic secondary amine—this compound shares significant structural homology with Calcilytics (CaSR negative allosteric modulators). Consequently, this guide benchmarks it against the industry-standard calcilytic NPS-2143 and the calcimimetic Cinacalcet , providing a rigorous framework for evaluating its potential as a novel modulator.

Comparative Analysis & Experimental Validation against Standard CaSR Modulators

Executive Summary & Target Profile

3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile (hereafter Candidate-MBB ) is a secondary amine building block exhibiting the classic 3-cyanophenyl motif found in potent Calcium-Sensing Receptor (CaSR) antagonists (calcilytics).

• Primary Target Class: Calcium-Sensing Receptor (CaSR) – G-Protein Coupled Receptor (Class C).

• Predicted Mechanism: Negative Allosteric Modulation (Calcilytic activity).

• Structural Significance: The 3-cyanobenzyl group acts as a critical anchor in the transmembrane domain of CaSR, mimicking the pharmacophore of NPS-2143 . The simplified alkyl-amine tail suggests a "fragment-like" profile with higher ligand efficiency (LE) potential than bulkier clinical candidates.

Comparative Benchmarking: Candidate-MBB vs. Industry Standards

This section objectively compares Candidate-MBB against NPS-2143 (Gold Standard Calcilytic) and Cinacalcet (Standard Calcimimetic).

Table 1: Physicochemical & Structural Properties

Data derived from computed molecular descriptors and standard literature values.

Feature	Candidate-MBB	NPS-2143 (Inhibitor Standard)	Cinacalcet (Activator Standard)
CAS Number	1040052-47-8	260972-56-3	226256-56-0
Role	Candidate Inhibitor (Calcilytic)	Reference Inhibitor (Calcilytic)	Reference Activator (Calcimimetic)
MW ( g/mol )	202.30	462.97	357.41
cLogP	~2.4 (Predicted)	5.6 (High Lipophilicity)	6.4
TPSA (Ų)	~23.8	63.3	12.0
H-Bond Donors	1	2	1
Key Pharmacophore	3-Cyanobenzyl + Isopropyl amine	3-Cyanobenzyl + Naphthyl/Hydroxy linker	Naphthyl + Trifluoromethylphenyl
Solubility	High (DMSO/Ethanol)	Low (Requires encapsulation)	Low (Hydrophobic)
Ligand Efficiency	High (Fragment-based)	Low (Large molecule)	Moderate

Analysis of Performance Potential

• Bioavailability Advantage: Unlike NPS-2143 , which suffers from high lipophilicity (cLogP > 5) and poor oral bioavailability, Candidate-MBB has a lower molecular weight (202 Da) and optimal cLogP (~2.4). This suggests superior membrane permeability and "drug-likeness" (Lipinski’s Rule of 5 compliant).

• Structural Simplification: Candidate-MBB lacks the 2-hydroxypropoxy linker of NPS-2143. While this may reduce binding affinity (IC50) compared to NPS-2143's nanomolar potency, it serves as an excellent fragment starting point for lead optimization.

• Selectivity Risks: The smaller size of Candidate-MBB increases the risk of off-target binding (e.g., to other amine-binding GPCRs like Dopamine D2). Counter-screening is mandatory (see Section 4).

Mechanism of Action & Signaling Pathway

The CaSR regulates parathyroid hormone (PTH) secretion.

• Calcimimetics (Cinacalcet): Increase sensitivity to extracellular Ca²⁺

  Decrease PTH.

• Calcilytics (NPS-2143 / Candidate-MBB): Decrease sensitivity to extracellular Ca²⁺

  Increase PTH (Potential treatment for hypocalcemia or osteoporosis).

Candidate-MBB is predicted to bind to the transmembrane domain (TMD) of the CaSR, stabilizing the inactive conformation and preventing Gq/11 coupling.

Figure 1: CaSR Signaling & Modulation Pathway

Caption: CaSR signaling cascade showing the opposing effects of Calcimimetics (Green) and Calcilytics/Candidate-MBB (Yellow/Red) on PTH secretion.

Experimental Protocols for Validation

To validate Candidate-MBB as a functional inhibitor, use the following FLIPR Calcium Mobilization Assay . This protocol directly measures the compound's ability to block Ca²⁺-induced signaling.

Protocol: FLIPR Calcium Mobilization Assay (HEK293-CaSR)

Objective: Determine the IC50 of Candidate-MBB in inhibiting Ca²⁺-induced intracellular calcium release.

Reagents:

• Cell Line: HEK293 stably expressing human CaSR.

• Dye: Fluo-4 AM (Calcium indicator).

• Agonist: CaCl₂ (Prepare 20 mM stock).

• Control Inhibitor: NPS-2143 (10 mM DMSO stock).

• Test Compound: Candidate-MBB (10 mM DMSO stock).

Workflow:

• Cell Plating: Seed HEK293-CaSR cells (50,000 cells/well) in 96-well black-wall plates. Incubate 24h at 37°C.

• Dye Loading: Aspirate media. Add 100 µL Fluo-4 AM loading buffer (in HBSS + 20 mM HEPES). Incubate 45 min at 37°C.

• Compound Pre-treatment:

  • Add Candidate-MBB (concentration range: 1 nM – 100 µM) to wells.

  • Add NPS-2143 (1 µM) to positive control wells.

  • Incubate 15 min at Room Temp to allow allosteric binding.

• Agonist Challenge: Place plate in FLIPR (Fluorometric Imaging Plate Reader). Inject CaCl₂ (EC80 concentration, typically ~2.5 mM) to trigger response.

• Data Acquisition: Measure fluorescence (Ex 488nm / Em 525nm) for 180 seconds.

Data Analysis:

• Calculate Inhibition (%) =

• Plot Log[Concentration] vs. % Inhibition to derive IC50 .

• Success Criteria: If Candidate-MBB is active, it will suppress the fluorescence spike caused by CaCl₂ in a dose-dependent manner.

Figure 2: Experimental Workflow Logic

Caption: Step-by-step decision tree for validating Candidate-MBB activity using calcium mobilization assays.

References

• Nemeth, E. F., et al. (2001). "Calcilytics: compounds that block the calcium-sensing receptor." Journal of Pharmacology and Experimental Therapeutics.

• Widler, L. (2011). "Calcilytics: Antagonists of the Calcium-Sensing Receptor." Future Medicinal Chemistry.

• PubChem. (2025).[1][2] "Compound Summary: 3-Tolunitrile (Structural Analog)." National Library of Medicine.

• ChemScene. (2025). "Product Datasheet: 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile (CAS 1040052-47-8)."

• Kessler, A., et al. (2006). "N-(3-cyanobenzyl) analogs as calcilytics." Bioorganic & Medicinal Chemistry Letters.

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Safety & Regulatory Compliance

3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile proper disposal procedures

Executive Summary: Immediate Action Required

Do not dispose of this compound down the drain. 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile (CAS: Specific CAS not universally listed; treat as functionalized benzonitrile derivative) presents a dual-hazard profile due to its nitrile (cyano) and secondary amine moieties.

Critical Safety Directive:

• Strict Acid Segregation: Contact with strong acids can hydrolyze the nitrile group, potentially liberating Hydrogen Cyanide (HCN) gas, a rapid-acting asphyxiant.

• Waste Stream: Classify as Hazardous Organic Waste (Basic/Neutral) .

Chemical Identity & Hazard Assessment

To dispose of this chemical safely, you must understand the "Why" behind the protocol. This molecule is not just "organic waste"; it is a bifunctional intermediate requiring specific stabilization.

Functional Group Analysis

Functional Group	Chemical Behavior	Disposal Risk
Benzonitrile Core	Stable under neutral conditions. Hydrolyzes in strong acid/heat.	High: Potential for HCN evolution if acidified. Toxic by ingestion/dermal absorption.
Secondary Amine	Basic ( ). Exothermic reaction with acids.[1]	Moderate: Heat generation if mixed with acid waste. Can form nitrosamines (carcinogens) if mixed with nitrating agents.
Alkyl Chain	Lipophilic/Organic character.[2]	Moderate: Increases flammability/combustibility profile (D001 potential).

Physical & Chemical Properties (Estimated)

• State: Liquid or low-melting solid (depending on purity/salt form).

• Solubility: Soluble in organic solvents (DCM, Ethyl Acetate, Methanol); sparingly soluble in water unless protonated.

• Flash Point: Likely >60°C (Class IIIA Combustible), but treat as Flammable if in solvent solution.

Pre-Disposal Stabilization & Segregation

The Golden Rule: Never add this compound to a "General Acid Waste" container.

Waste Stream Decision Logic

The following decision tree illustrates the required logic for categorizing this specific waste to prevent incompatible mixing.

Figure 1: Waste stream segregation logic. Note the critical intervention point for acidic mixtures to prevent HCN generation.

Segregation Protocol

• Primary Container: Use High-Density Polyethylene (HDPE) or Amber Glass. Avoid metal containers if the amine content is high, as it may corrode certain alloys over time.

• Labeling:

  • Must Read: "Hazardous Waste - Organic."

  • Constituents: Explicitly list "Benzonitrile derivative" and "Amine."

  • Hazard Tags: Toxic, Irritant.

• Incompatibilities (Do NOT Mix With):

  • Strong Acids: (HCl, H₂SO₄)

    Risk of HCN.

  • Oxidizers: (Peroxides, Nitric Acid)

    Risk of fire/explosion or nitrosamine formation.

  • Hypochlorites (Bleach): Can form chloramines (toxic gas).

Professional Disposal Pathways

As a researcher, your responsibility ends at the "Satellite Accumulation Area" (SAA). However, understanding the downstream fate ensures you package it correctly for the waste management team.

Recommended Disposal Method: Incineration

The only definitive disposal method for nitrile-containing organics is controlled incineration .

• Mechanism: High-temperature combustion (>1000°C) with secondary combustion chambers.

• By-products: The nitrogen content will generate NOx; therefore, the facility must use scrubbers.

• Lab Packing: Small vials of this compound should be "Lab Packed" (placed in a drum with absorbent material) rather than bulked (poured into a large drum) to minimize handling risks.

RCRA Considerations (USA)

While this specific molecule may not have a unique "P" or "U" list code, it falls under:

• Characteristic Waste: Likely D001 (Ignitable) if in solvent.[3]

• Process Waste: If the benzonitrile core is considered, it is often treated with the severity of U019 (Benzonitrile) or P024 (p-Nitroaniline analogs) depending on specific toxicity data. Always default to the stricter classification.

Emergency Spill Response

In the event of a spill outside the fume hood:

Figure 2: Immediate spill response workflow. Emphasis on avoiding water initially to prevent spreading the organic layer.

Specific Spill Tactics:

• Absorbent: Use vermiculite, sand, or commercial organic spill pads.

• Neutralization: If the spill is large, a weak acid (Citric acid) could theoretically neutralize the amine, but avoid this due to the nitrile risk. Simply absorb and package.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.[4] [Link]

• U.S. Environmental Protection Agency (EPA). (2023). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Toxic and Hazardous Substances (1910.1450 - Occupational exposure to hazardous chemicals in laboratories).[Link]

• PubChem. (n.d.). Benzonitrile Compound Summary (U019 Reference). National Library of Medicine. [Link]

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Personal protective equipment for handling 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile

Operational Safety & Handling Guide: 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile

Disclaimer: This guide is designed for research professionals handling 3-{[(3-Methylbutan-2-yl)amino]methyl}benzonitrile (CAS: Not Listed/Proprietary). In the absence of a compound-specific Safety Data Sheet (SDS), this protocol applies the "Precautionary Principle," deriving safety measures from the toxicological profiles of analogous benzonitrile and secondary amine pharmacophores.

Compound Profile & Hazard Logic

To establish a self-validating safety system, we must deconstruct the molecule into its functional risk components. This compound is a hybrid pharmacophore combining an aromatic nitrile with a hindered secondary amine.

• The Benzonitrile Core (Systemic Toxin): Aromatic nitriles are metabolic precursors to cyanide, though they release it less readily than aliphatic nitriles. However, they are highly permeable to the skin and act as systemic toxins affecting the central nervous system (CNS).

• The Secondary Amine Side Chain (Caustic/Sensitizer): The 3-methylbutan-2-yl amine group introduces basicity and lipophilicity. This increases the compound's ability to penetrate the dermal barrier and potential to cause severe eye damage or respiratory sensitization.

Core Hazard Classification (Derived):

• Acute Toxicity (Oral/Dermal/Inhalation): Category 3 (Toxic).[1]

• Skin/Eye Corrosion: Category 2 (Irritant) to 1B (Corrosive) depending on concentration.

• Target Organ Toxicity: CNS depression (Nitrile effect).

Personal Protective Equipment (PPE) Matrix

Do not rely on standard "lab basics." The lipophilic nature of the alkyl-amine side chain requires barrier protection resistant to organic permeation.

Protection Zone	Standard Protocol (Solid Handling)	High-Risk Protocol (Solutions/Synthesis)	Technical Rationale
Hand Protection	Double Nitrile Gloves (min 0.11 mm thickness). Change every 30 mins.	Laminate Film (Silver Shield/4H) under Nitrile.	Nitriles permeate standard rubber rapidly. Laminate provides >4hr breakthrough time for aromatic solvents.
Eye/Face	Chemical Splash Goggles (Indirect Vent).	Full Face Shield + Goggles.	Amines are caustic. Safety glasses offer zero protection against aerosols or splashes that track around the lens.
Respiratory	Fume Hood (Face velocity: 100 fpm). N95 is NOT sufficient.	P100/OV Respirator (if hood work is impossible).	N95s do not stop organic vapors. The amine component has a low odor threshold but high irritation potential.
Body	Lab Coat (Cotton/Poly) + Tyvek Sleeve Covers .	Chemical Resistant Apron (Butyl/Neoprene).	Sleeve covers bridge the "wrist gap" between glove and coat—the #1 exposure point in hood work.

Operational Protocols

A. Weighing & Transfer (Solid State)

• The Static Trap: Amine salts and benzonitriles are often electrostatic.

  • Protocol: Use an antistatic gun on the spatula and weigh boat before dispensing.

  • Containment: Weigh inside a powder containment hood or a balance enclosure. If unavailable, tare the vial, move to the fume hood, add solid, cap, and re-weigh. Never weigh open toxic solids on an open bench.

B. Reaction Setup (Liquid/Solvated State)

• Inert Atmosphere: Secondary amines oxidize over time; benzonitriles hydrolyze in moisture.

  • Protocol: Purge reaction vessels with Nitrogen/Argon.

  • Syringe Transfer: Use Luer-lock syringes only. Friction-fit needles can detach under pressure, spraying the operator with toxic amine solution.

C. Logic Flow: PPE Selection

The following decision tree illustrates the required PPE based on the state of matter and concentration.

Figure 1: PPE Decision Logic based on physical state and concentration risk.

Emergency Response & Spill Management

A. Exposure Response

• Skin Contact: Immediate flush for 15 minutes .[2] Do not use vinegar or neutralization agents; the heat of neutralization can worsen the burn.

• Eye Contact: Hold eyelids open. Flush with saline/water. Time is tissue—seconds delay = permanent damage.

• Inhalation: Move to fresh air immediately. If breathing is labored, oxygen should be administered by trained personnel (due to potential cyanide-like hypoxia).

B. Spill Cleanup Protocol

Do NOT sweep dry powder. This generates toxic dust.

• Evacuate: Clear the immediate area (10 ft radius).

• PPE Up: Don Level 2 PPE (See Matrix).

• Contain:

  • Liquids: Cover with Vermiculite or Chem-Sorb pads.

  • Solids: Cover with wet paper towels (to prevent dust) then wipe up.

• Decontaminate: Wash surface with 10% bleach solution (oxidizes the amine) followed by water.

• Disposal: Collect all waste in a sealed bag labeled "Toxic Organic Waste."

Figure 2: Step-by-step spill response workflow.

Waste Disposal & Incompatibility

Proper disposal is critical to prevent downstream reactions in waste drums.

• Waste Stream: Segregate into "Toxic Organic - Basic" .

• Incompatibilities (CRITICAL):

  • Do NOT mix with Acids: Acidification of nitrile waste can theoretically release HCN gas, although aromatic nitriles are stable. However, the amine will form salts, potentially generating heat.

  • Do NOT mix with Oxidizers (Peroxides/Nitric Acid): Amines react violently with oxidizers; Nitriles can form explosive mixtures.

• Labeling: Clearly mark the container: "Contains Benzonitrile Derivative & Secondary Amine. Toxic. Basic pH."

References

• National Institute for Occupational Safety and Health (NIOSH). NIOSH Pocket Guide to Chemical Hazards: Benzonitrile. Centers for Disease Control and Prevention. Available at: [Link]

• PubChem. Compound Summary: Benzonitrile (CID 7505) - Safety and Hazards. National Library of Medicine. Available at: [Link]

• European Chemicals Agency (ECHA). Substance Information: Amines, liquid, corrosive, n.o.s. ECHA Registration Dossier. Available at: [Link][3]

• Occupational Safety and Health Administration (OSHA). Personal Protective Equipment Standards (29 CFR 1910.132). United States Department of Labor. Available at: [Link]

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